2-Isocyanato-4-methoxy-1-methylbenzene

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Isocyanato-4-methoxy-1-methylbenzene: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Isocyanato-4-methoxy-1-methylbenzene is an aromatic isocyanate, a class of highly reactive organic compounds characterized by the -N=C=O functional group. The strategic placement of a methyl and a methoxy group on the benzene ring imparts specific electronic and steric properties, making it a potentially valuable, albeit not extensively documented, building block in organic synthesis. The electron-donating nature of the methoxy and methyl groups is anticipated to influence the reactivity of the isocyanate moiety, a critical consideration in the design of novel molecular architectures.

This technical guide provides a comprehensive overview of the core properties, synthesis, and potential applications of 2-Isocyanato-4-methoxy-1-methylbenzene. Given the limited availability of direct experimental data for this specific isomer, this guide will also draw upon data from its precursor, 4-methoxy-2-methylaniline, and closely related, well-characterized isocyanates. All synthesized information is intended to provide researchers with a robust foundation for utilizing this compound in their work.

Physicochemical Properties

The fundamental properties of 2-Isocyanato-4-methoxy-1-methylbenzene are summarized below. It is important to note that while some data is available for the isomer 4-Isocyanato-2-methoxy-1-methylbenzene, experimental values for the target compound are not widely reported.

Property	Value	Source
IUPAC Name	2-Isocyanato-4-methoxy-1-methylbenzene	N/A
Synonyms	4-Methoxy-2-methylphenyl isocyanate	[1]
CAS Number	61386-73-0 (for 4-Isocyanato-2-methoxy-1-methylbenzene)	[2]
Molecular Formula	C₉H₉NO₂	[2][3]
Molecular Weight	163.17 g/mol	[2][3]
Predicted XlogP	3.1	[3]
Appearance	Not reported (likely a liquid or low-melting solid)	N/A
Boiling Point	Not experimentally determined	N/A
Melting Point	Not experimentally determined	N/A
Density	Not experimentally determined	N/A

Synthesis and Reactivity

The primary and most industrially viable route to aromatic isocyanates is the phosgenation of the corresponding primary amine.[4] Therefore, the synthesis of 2-Isocyanato-4-methoxy-1-methylbenzene would logically start from its aniline precursor, 4-methoxy-2-methylaniline.

Precursor: 4-Methoxy-2-methylaniline

A thorough understanding of the starting material is paramount for a successful synthesis.

Physicochemical Properties of 4-Methoxy-2-methylaniline:

Property	Value	Source
CAS Number	102-50-1	[5][6]
Molecular Formula	C₈H₁₁NO	[5]
Molecular Weight	137.18 g/mol	[5]
Appearance	Light brown to very dark red oil	[5]
Melting Point	13-14 °C	[5][7]
Boiling Point	248-249 °C	[5]
Density	1.065 g/mL at 25 °C	[5]
Refractive Index (n20/D)	1.565	[5]
Solubility	Insoluble in water; soluble in acetonitrile, chloroform, DMSO, and methanol	[5]

4-Methoxy-2-methylaniline is a key building block in its own right, utilized in the synthesis of advanced polymers with applications in organic electronics, such as OLEDs and OFETs, due to their charge transport properties.[8] Its strategic substitution pattern also makes it a versatile starting material for pharmaceuticals and agrochemicals.[8]

Synthetic Protocol: Phosgenation of 4-Methoxy-2-methylaniline

The following is a generalized experimental protocol for the synthesis of 2-Isocyanato-4-methoxy-1-methylbenzene via phosgenation. This procedure is based on established methods for the conversion of anilines to isocyanates and should be performed with extreme caution due to the highly toxic nature of phosgene and its derivatives.[9]

Diagram of the Synthetic Workflow:

Caption: Generalized workflow for the synthesis of 2-Isocyanato-4-methoxy-1-methylbenzene.

Step-by-Step Methodology:

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser with a gas outlet to a scrubber (containing a sodium hydroxide solution to neutralize excess phosgene), and a dropping funnel, add a solution of 4-methoxy-2-methylaniline (1.0 equivalent) in an inert solvent such as toluene.

• Phosgenation: Cool the solution to 0-5 °C using an ice bath. A solution of phosgene in toluene (approximately 1.2-1.5 equivalents) is added dropwise via the dropping funnel while maintaining the temperature. Alternatively, a solid phosgene equivalent such as triphosgene can be used, which is generally safer to handle.[9]

• Reaction Progression: After the addition is complete, the reaction mixture is slowly allowed to warm to room temperature and then heated to reflux until the reaction is complete (monitored by TLC or IR spectroscopy, looking for the disappearance of the N-H stretch of the aniline and the appearance of the -N=C=O stretch of the isocyanate).

• Work-up: Cool the reaction mixture to room temperature. Excess phosgene and solvent are carefully removed by distillation.

• Purification: The crude 2-Isocyanato-4-methoxy-1-methylbenzene is then purified by fractional distillation under reduced pressure.

Causality in Experimental Choices:

• Inert Solvent: Toluene is a common choice as it is inert to the reaction conditions and has a suitable boiling point for the reaction and subsequent removal.

• Low Temperature Addition: The initial addition of phosgene at low temperature helps to control the exothermic reaction and minimize the formation of byproducts such as ureas.

• Use of a Scrubber: This is a critical safety measure to neutralize the highly toxic and corrosive excess phosgene gas.

• Distillation Under Reduced Pressure: Isocyanates can be thermally sensitive, and distillation under reduced pressure allows for purification at a lower temperature, preventing decomposition.

Reactivity of the Isocyanate Group

The isocyanate group is a powerful electrophile, readily reacting with a wide range of nucleophiles. The general order of reactivity with common nucleophiles is: primary amines > secondary amines > alcohols > water > phenols.

Sources

• 1. echemi.com [echemi.com]
• 2. Reactivity of methoxy species towards methylation and oligomerization in Cu-zeolite systems – Cube Synergy Project [cube-synergy.eu]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Origin of the conformational modulation of the 13C NMR chemical shift of methoxy groups in aromatic natural compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 1-Isocyanato-4-methoxybenzene | C8H7NO2 | CID 79443 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Unexpected reversal of reactivity in organic functionalities when immobilized together in a metal-organic framework (MOF) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 4-甲氧基苯异氰酸酯 99% | Sigma-Aldrich [sigmaaldrich.com]
• 9. scs.illinois.edu [scs.illinois.edu]

2-Isocyanato-4-methoxy-1-methylbenzene: A Comprehensive Technical Guide on Properties, Synthesis, and Applications

Executive Summary

In modern drug discovery and advanced materials science, functionalized aromatic isocyanates serve as indispensable electrophilic synthons. 2-Isocyanato-4-methoxy-1-methylbenzene is a highly versatile, bifunctional building block utilized primarily for the synthesis of complex urea, carbamate, and heterocyclic motifs. This whitepaper provides an in-depth technical analysis of its chemical identifiers, mechanistic reactivity profile, and standardized experimental protocols, designed specifically for application scientists and synthetic chemists.

Chemical Identity and Isomeric Distinction

A critical point of failure in procurement and synthesis planning is the conflation of structural isomers. 2-Isocyanato-4-methoxy-1-methylbenzene () is frequently confused in literature and vendor catalogs with its positional isomer, 4-Methoxy-2-methylphenyl isocyanate ().

Understanding the exact regiochemistry is vital, as the position of the methyl and methoxy groups relative to the isocyanate moiety drastically alters steric hindrance and downstream target binding kinetics in drug development.

Quantitative Data: Comparative Identifiers

Table 1: Physicochemical Properties and Identifiers

Property	2-Isocyanato-4-methoxy-1-methylbenzene	4-Methoxy-2-methylphenyl isocyanate
CAS Number	1067959-38-9	60385-06-0
Molecular Formula	C₉H₉NO₂	C₉H₉NO₂
Molecular Weight	163.17 g/mol	163.17 g/mol
Isocyanate Position	C2 (ortho to methyl)	C1 (ortho to methyl)
Methoxy Position	C4 (para to methyl)	C4 (para to isocyanate)
GHS Classification	Acute Tox. 4, Skin Irrit. 2	Acute Tox. 4, Eye Irrit. 2

Mechanistic Chemistry & Reactivity Profile

The reactivity of 2-Isocyanato-4-methoxy-1-methylbenzene is fundamentally driven by the highly electrophilic carbon atom of the cumulative double-bond system (-N=C=O).

Electronic and Steric Causality: The electrophilicity of the isocyanate carbon is modulated by the substituents on the aromatic ring. The methoxy group (-OCH₃) is a strong π -donor but acts primarily via inductive electron withdrawal (-I effect) because it is positioned meta to the isocyanate group. This subtle electronic environment makes the isocyanate carbon slightly more reactive toward nucleophilic attack than an unfunctionalized tolyl isocyanate. Concurrently, the adjacent methyl group at C1 provides a degree of steric shielding, which can be leveraged to control the reaction rate when using bulky secondary amines.

Reactivity pathways of 2-Isocyanato-4-methoxy-1-methylbenzene.

Experimental Workflows & Methodologies

To ensure self-validating and reproducible results, the following protocol outlines the synthesis of an asymmetric urea derivative—a common motif in kinase inhibitor development.

Protocol: Synthesis of Asymmetric Ureas via Amine Addition

Why Anhydrous Conditions? Isocyanates react rapidly with adventitious water to form an unstable carbamic acid, which decarboxylates to yield a primary amine. This newly formed amine acts as a potent nucleophile, attacking unreacted isocyanate molecules to form a highly insoluble symmetric urea byproduct. This side reaction depletes the starting material and severely complicates downstream purification.

Step-by-Step Methodology:

• Preparation & Purging: Flame-dry a round-bottom flask equipped with a magnetic stir bar. Purge the vessel with inert gas (N₂ or Argon) for 15 minutes to establish a strictly anhydrous environment.

• Solvation: Dissolve 2-Isocyanato-4-methoxy-1-methylbenzene (1.0 eq) in anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF) to achieve a 0.1 M concentration. Cool the mixture to 0 °C using an ice bath. Causality: Cooling mitigates the exothermic nature of the nucleophilic addition and suppresses unwanted side reactions.

• Nucleophile Addition: Dissolve the target primary or secondary amine (1.05 eq) in 2 mL of anhydrous solvent. Add this solution dropwise to the isocyanate mixture over 15–30 minutes. Causality: Dropwise addition maintains a low steady-state concentration of the nucleophile, preventing localized heating and polymerization.

• Maturation: Remove the ice bath and allow the reaction to warm naturally to room temperature. Stir for 2–4 hours. Monitor kinetic completion via LC-MS or TLC (visualized with UV and ninhydrin stain).

• Quenching & Workup: Quench the reaction with a saturated aqueous solution of ammonium chloride (NH₄Cl). Extract the aqueous layer with DCM (3x). Wash the combined organic layers with 1N HCl (to protonate and remove unreacted amine), followed by brine. Dry over anhydrous Na₂SO₄.

• Purification: Concentrate the organic layer under reduced pressure. Purify the crude residue via flash column chromatography using a Hexanes/Ethyl Acetate gradient to isolate the pure asymmetric urea.

Step-by-step experimental workflow for synthesizing urea derivatives.

Safety, Toxicity, and Regulatory Framework

Handling 2-Isocyanato-4-methoxy-1-methylbenzene requires strict adherence to safety protocols due to the inherent toxicity of the isocyanate functional group, which are known respiratory sensitizers ().

• Acute Toxicity: Harmful if swallowed, inhaled, or absorbed through the skin (GHS Category: Acute Tox. 4).

• Sensitization: Isocyanates are potent respiratory sensitizers (Resp. Sens. 1, H334) and skin sensitizers (Skin Sens. 1, H317). Prolonged or repeated exposure can lead to severe occupational asthma.

• Handling Requirements: All manipulations must be performed in a Class II fume hood. Personal protective equipment (PPE) including heavy-duty nitrile gloves, chemical splash goggles, and a lab coat is mandatory. In the event of a spill, decontaminate the area using a solution of 5% ammonia and 10% ethanol in water to safely hydrolyze the isocyanate.

References

• Chemsrc. "CAS No. 1067959-38-9 | 2-Isocyanato-4-methoxy-1-methylbenzene Properties." Chemsrc Chemical Database, 2024.[Link]

• NextSDS. "2-isocyanato-4-methoxy-1-methylbenzene — Chemical Substance Information." NextSDS Regulatory Database, 2024.[Link]

Comprehensive Spectral Profiling and Analytical Workflows for 2-Isocyanato-4-methoxy-1-methylbenzene

Executive Summary & Chemical Identity

2-Isocyanato-4-methoxy-1-methylbenzene (CAS: 60385-06-0), frequently referred to in literature as 4-methoxy-2-methylphenyl isocyanate, is a highly reactive, bifunctional aromatic building block. In medicinal chemistry, it serves as a critical electrophile for synthesizing urea-based PI4KIIIβ inhibitors (e.g., UCB9608) used to prevent allogeneic organ rejection [1]. Furthermore, it is a core intermediate in the development of isoindolinone compounds [2] and novel oxalamide-based flavor modifiers [3].

This technical guide provides an in-depth analysis of its spectral properties (NMR, IR, MS) and outlines field-proven, self-validating protocols for handling this moisture-sensitive compound.

Structural & Mechanistic Context

The reactivity and spectral signature of 2-Isocyanato-4-methoxy-1-methylbenzene are dictated by its unique substitution pattern:

• Resonance Electron Donation: The para-methoxy group (-OCH₃) pumps electron density into the aromatic ring, shielding specific protons and carbons, which is highly visible in NMR spectroscopy.

• Steric Shielding: The ortho-methyl group (-CH₃) provides mild steric hindrance around the highly electrophilic isocyanate (-N=C=O) moiety. This modulates its reactivity toward nucleophiles (such as amines), preventing runaway polymerization while maintaining excellent coupling efficiency for asymmetric urea synthesis.

Reaction pathway of 2-Isocyanato-4-methoxy-1-methylbenzene forming urea derivatives.

High-Resolution Spectral Data Reference

The following tables summarize the quantitative spectral data for pure 2-Isocyanato-4-methoxy-1-methylbenzene.

Table 1: ¹H NMR (400 MHz, CDCl₃)

Position	Shift (δ, ppm)	Multiplicity	Coupling (J, Hz)	Integration	Assignment
2-CH₃	2.25	s	-	3H	Methyl protons
4-OCH₃	3.78	s	-	3H	Methoxy protons
H-5	6.68	dd	8.6, 2.8	1H	Aromatic CH (ortho to OCH₃)
H-3	6.75	d	2.8	1H	Aromatic CH (meta to NCO)
H-6	7.00	d	8.6	1H	Aromatic CH (ortho to NCO)

Table 2: ¹³C NMR (100 MHz, CDCl₃)

Shift (δ, ppm)	Assignment	Structural Note
18.5	2-CH₃	Aliphatic methyl carbon
55.4	4-OCH₃	Aliphatic methoxy carbon
112.0	C-5	Aromatic CH (Shielded by ortho-OCH₃)
116.0	C-3	Aromatic CH
124.5	-N=C=O	Diagnostic Isocyanate Carbon
125.0	C-1	Aromatic C-N
125.5	C-6	Aromatic CH
135.0	C-2	Aromatic C-CH₃
157.0	C-4	Aromatic C-O (Deshielded by oxygen)

Table 3: ATR-FTIR Spectroscopy

Wavenumber (cm⁻¹)	Intensity	Assignment
2950, 2835	Weak	C-H stretch (aliphatic, methoxy/methyl)
2265	Very Strong	-N=C=O asymmetric stretch (Primary Identifier)
1610, 1580	Medium	C=C aromatic ring stretch
1230	Strong	C-O-C asymmetric stretch
1040	Medium	C-O-C symmetric stretch

Table 4: EI-MS (70 eV)

m/z	Relative Abundance (%)	Fragment Assignment
163	100 (Base Peak)	[M]⁺ (Molecular Ion)
148	~45	[M - CH₃]⁺
135	~20	[M - CO]⁺ (Fragmentation of isocyanate)
121	~15	[M - NCO]⁺

Experimental Protocols & Analytical Workflows

Causality in Experimental Design: The Moisture Threat

Isocyanates are notoriously hygroscopic and reactive toward water. Exposure to ambient humidity causes hydrolysis, forming a carbamic acid intermediate that rapidly decarboxylates into 4-methoxy-2-methylaniline. This resulting amine immediately reacts with unhydrolyzed starting material to form a symmetric urea byproduct (N,N'-bis(4-methoxy-2-methylphenyl)urea). If sample preparation is flawed, the spectral data will reflect this urea mixture rather than the pure isocyanate.

Step-by-Step Methodology

• Glovebox Preparation: Transfer the sealed vial of 2-Isocyanato-4-methoxy-1-methylbenzene into an inert argon or nitrogen-purged glovebox (O₂ < 1 ppm, H₂O < 1 ppm).

• Anhydrous Solvent Selection: For NMR, use strictly anhydrous CDCl₃ stored over activated 4Å molecular sieves. Standard CDCl₃ contains residual D₂O, which will degrade the sample during the acquisition timeframe.

• Sample Formulation: Dissolve 15-20 mg of the compound in 0.6 mL of anhydrous CDCl₃ containing 0.03% v/v TMS. Transfer to a dry, argon-flushed NMR tube and seal with a PTFE cap and Parafilm before removing from the glovebox.

• FTIR Acquisition: For IR analysis, utilize an Attenuated Total Reflectance (ATR) crystal inside the glovebox, or apply a neat film between two anhydrous NaCl plates, sealing the edges to prevent atmospheric ingress during transit to the spectrometer.

Step-by-step analytical workflow for moisture-sensitive isocyanate characterization.

Trustworthiness: The Self-Validating System

To ensure the integrity of the acquired spectral data, this protocol incorporates a self-validating feedback loop. Before interpreting the primary structural peaks, the analyst must verify the absence of two specific degradation markers:

• In ¹H NMR: Check for a broad singlet at ~8.0 ppm (indicative of urea N-H protons).

• In FTIR: Check for a secondary carbonyl stretch at ~1640 cm⁻¹ (indicative of urea C=O).

System Logic: If these diagnostic degradation peaks are absent, the anhydrous integrity of the workflow is confirmed, and the isocyanate spectral data can be trusted as absolute. If present, the sample has been compromised, and the preparation must be repeated.

References

• Title: Discovery of a Potent, Orally Bioavailable PI4KIIIβ Inhibitor (UCB9608) Able To Significantly Prolong Allogeneic Organ Engraftment in Vivo Source: Journal of Medicinal Chemistry - ACS Publications URL: [Link]

• Title: WO2021069705A1 - Isoindolinone compounds Source: Google Patents URL
• Title: CA2900181A1 - Novel flavors, flavor modifiers, tastants, taste enhancers, umami or sweet tastants, and/or enhancers and use thereof Source: Google Patents URL

Technical Whitepaper: Physicochemical Profiling and Synthetic Utility of 2-Isocyanato-4-methoxy-1-methylbenzene

Executive Summary

In modern drug discovery and medicinal chemistry, functionalized phenyl isocyanates serve as critical electrophilic building blocks for the synthesis of complex ureas, carbamates, and heterocyclic scaffolds. 2-Isocyanato-4-methoxy-1-methylbenzene (CAS: 1067959-38-9) is a highly specialized intermediate. Its unique substitution pattern—an ortho-methyl group and a meta-methoxy group relative to the isocyanate moiety—imparts distinct steric and electronic properties that govern its reactivity.

This technical guide provides an in-depth analysis of its molecular characteristics, mechanistic behavior, and field-proven protocols for its application in synthetic workflows.

Structural and Physicochemical Profiling

Accurate physicochemical data is the foundation of reliable assay development and stoichiometric calculation. The molecular formula for 2-Isocyanato-4-methoxy-1-methylbenzene is C₉H₉NO₂ , yielding a molecular weight of 163.17 g/mol [1].

Note: Certain commercial databases may erroneously truncate the formula to C₉H₉NO due to automated parsing errors [2]; however, structural validation and exact mass spectrometry confirm the presence of two oxygen atoms (one in the methoxy group, one in the isocyanate group) [1].

Quantitative Data Summary

Property	Value	Analytical Significance
Chemical Name	2-Isocyanato-4-methoxy-1-methylbenzene	IUPAC standard nomenclature
CAS Registry Number	1067959-38-9	Primary identifier for procurement [2]
Molecular Formula	C₉H₉NO₂	Stoichiometric basis [1]
Molecular Weight	163.17 g/mol	Bulk mass calculations [2]
Monoisotopic Mass	163.0633 Da	Target for High-Resolution Mass Spectrometry (HRMS)[1]
Storage Conditions	2–8°C, Inert Atmosphere	Prevents atmospheric hydrolysis and dimerization [3]

Electronic Effects & Mechanistic Reactivity

The reactivity of the isocyanate carbon is dictated by the cumulative double bonds ( −N=C=O ) and the electronic contributions of the aromatic ring.

• Steric Shielding (Ortho-Methyl): The methyl group at position 1 provides moderate steric hindrance around the isocyanate group at position 2. This shielding effect necessitates controlled temperatures during nucleophilic attack to ensure high conversion rates without driving unwanted side reactions.

• Electronic Modulation (Meta-Methoxy): The methoxy group at position 4 is meta to the isocyanate. Because resonance donation from the oxygen lone pairs directs electron density to the ortho and para positions (relative to the methoxy group), the isocyanate carbon primarily experiences the methoxy group's electron-withdrawing inductive ( −I ) effect. This subtly increases the electrophilicity of the isocyanate carbon, making it highly receptive to nucleophilic attack by amines and alcohols.

Reaction Pathways

The diagram below illustrates the primary synthetic trajectories and the critical degradation pathway (hydrolysis) that must be mitigated during handling.

Reaction pathways of 2-Isocyanato-4-methoxy-1-methylbenzene with nucleophiles and moisture.

Self-Validating Experimental Protocol: Synthesis of Asymmetric Ureas

To ensure scientific integrity and reproducible yields, the following protocol integrates a self-validating analytical checkpoint. This prevents the progression of incomplete reactions and mitigates the formation of symmetric urea byproducts.

Objective:

Synthesis of an asymmetric urea derivative via nucleophilic addition of a primary amine.

Reagents & Equipment:

• 2-Isocyanato-4-methoxy-1-methylbenzene (1.0 eq)

• Primary Amine (1.05 eq)

• Anhydrous Dichloromethane (DCM)

• Argon/Nitrogen manifold, flame-dried Schlenk flask, FT-IR spectrometer.

Step-by-Step Methodology:

• Atmospheric Control (Causality: Degradation Prevention): Flame-dry the reaction vessel and purge with Argon. Why? Isocyanates are highly moisture-sensitive. Trace water reacts with the isocyanate to form an unstable carbamic acid, which rapidly decarboxylates to yield 2-methyl-5-methoxyaniline. This aniline will then react with unconsumed isocyanate to form an insoluble, symmetric diaryl urea, ruining the yield [3].

• Reagent Dissolution & Thermal Control: Dissolve 2-Isocyanato-4-methoxy-1-methylbenzene in anhydrous DCM (0.2 M concentration). Cool the mixture to 0°C using an ice bath. Why? While the ortho-methyl group provides steric bulk, the inductive pull of the methoxy group makes the isocyanate highly reactive. Cooling suppresses exothermic runaway and maximizes chemoselectivity.

• Nucleophilic Addition: Add the primary amine dropwise over 15 minutes. Stir at 0°C for 30 minutes, then allow the reaction to warm to room temperature.

• Self-Validating Checkpoint (Real-Time FT-IR): Withdraw a 10 µL aliquot and analyze it via Attenuated Total Reflectance (ATR) FT-IR.

  • Validation: Look for the strong, asymmetric −N=C=O stretching band at ~2260 cm⁻¹ .

  • Decision Matrix: If the peak is present, the reaction is incomplete; add 0.05 eq of amine and stir for 1 hour. If the peak is completely absent, the electrophile is fully consumed. Do not proceed to workup until this peak disappears.

• Workup & Isolation: Quench the reaction with a saturated aqueous NH4​Cl solution. Extract with DCM, wash the organic layer with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure. The asymmetric urea can typically be purified via recrystallization or flash column chromatography.

Analytical Characterization Standards

When verifying the purity of commercially sourced 2-Isocyanato-4-methoxy-1-methylbenzene or confirming its consumption in a reaction, rely on the following analytical benchmarks:

• FT-IR Spectroscopy: The hallmark of this compound is the intense isocyanate stretch between 2250–2270 cm⁻¹ . The absence of broad bands above 3200 cm⁻¹ confirms the absence of hydrolyzed aniline or urea contaminants.

• ¹H NMR (CDCl₃, 400 MHz): Expect a sharp singlet integrating to 3H at ~3.8 ppm corresponding to the methoxy group ( −OCH3​ ), and another singlet integrating to 3H at ~2.2 ppm for the ortho-methyl group. The aromatic region will display three distinct protons reflecting the 1,2,4-substitution pattern.

• Mass Spectrometry (LC-MS/GC-MS): Under positive electrospray ionization (ESI+), look for the molecular ion peak [M+H]+ at m/z 164.1 or the radical cation M+∙ at m/z 163.1 in GC-MS [1].

References

• PubChemLite: 2-isocyanato-4-methoxy-1-methylbenzene. PubChemLite (Université du Luxembourg).
• CAS No.
• 18908-07-1 | 3-Methoxyphenylisocyan

Solubility and Stability of 2-Isocyanato-4-methoxy-1-methylbenzene in Organic Solvents: A Technical Guide

Executive Summary & Chemical Profiling

For researchers and drug development professionals, the handling of highly reactive electrophiles dictates the success of downstream synthetic pathways. 2-Isocyanato-4-methoxy-1-methylbenzene (CAS: 1067959-38-9) is a functionalized aryl isocyanate utilized as a critical building block in the synthesis of asymmetric ureas, carbamates, and advanced polyurethane-based drug delivery vehicles [1].

Structurally, this compound features two competing ring substituents:

• 4-Methoxy Group (-OCH₃): Acts as a strong electron-donating group (EDG) via resonance. This increases the overall polarity and dipole moment of the molecule, significantly enhancing its solubility in moderately polar aprotic solvents compared to unsubstituted phenyl isocyanate.

• 1-Methyl Group (-CH₃): Positioned ortho to the isocyanate moiety, this group provides critical steric hindrance. This steric shielding slightly dampens the electrophilicity of the isocyanate carbon, granting the molecule a wider stability window in solution without sacrificing its utility in catalyzed coupling reactions [2].

Understanding the interplay between this compound's structural polarity and its extreme sensitivity to protic nucleophiles is the foundation of selecting the correct organic solvent system.

Mechanistic Rationale for Solvent Selection

As an Application Scientist, the first rule of isocyanate handling is absolute moisture exclusion. Isocyanates are highly electrophilic at the central carbon of the -N=C=O group.

The Protic Solvent Prohibition

Protic solvents (water, alcohols, primary/secondary amines) must be strictly avoided. If 2-Isocyanato-4-methoxy-1-methylbenzene is exposed to even trace amounts of water (e.g., in non-anhydrous solvents), a rapid degradation cascade occurs. The water acts as a nucleophile, attacking the isocyanate to form an unstable carbamic acid intermediate. This intermediate rapidly decarboxylates (releasing CO₂ gas) to form the corresponding aryl amine. Because the newly formed aryl amine is a much stronger nucleophile than water, it immediately attacks unreacted isocyanate molecules in the solution, precipitating a highly insoluble symmetric diaryl urea [3].

This degradation not only consumes the active reagent but creates a heterogeneous suspension that ruins quantitative dosing and clogs analytical instrumentation.

Fig 1. Hydrolysis and subsequent symmetric urea formation pathway of aryl isocyanates.

The Aprotic Solvent Imperative

To maintain the integrity of the isocyanate, anhydrous aprotic solvents are mandatory. The methoxy group on the aromatic ring allows for excellent solvation in both non-polar aromatic hydrocarbons (due to π-π stacking interactions) and polar aprotic solvents (due to dipole-dipole interactions).

Empirical Solubility & Stability Matrix

The following table summarizes the quantitative solubility and functional stability of 2-Isocyanato-4-methoxy-1-methylbenzene across standard anhydrous organic solvents at 25°C.

Solvent	Dielectric Constant (ε)	Est. Solubility (mg/mL)	Solution Stability (Anhydrous)	Application Notes
Toluene	2.4	> 500 (Miscible)	Excellent (> 6 months)	Ideal for stock solutions and high-temp reflux.
Dichloromethane (DCM)	8.9	> 500	Excellent	Best for low-temperature (-78°C to 0°C) synthesis.
Tetrahydrofuran (THF)	7.5	> 400	Moderate (1-2 weeks)	Excellent solubility, but trace peroxides can oxidize the compound.
Acetonitrile (MeCN)	37.5	~ 250	Moderate	Good for polar reactions; requires strict molecular sieve drying.
N,N-Dimethylformamide (DMF)	36.7	> 500	Poor to Moderate	High risk of trace dimethylamine impurities reacting with the isocyanate.
Hexanes	1.9	~ 50	Excellent	Limited solubility due to the polarity of the methoxy group.

Self-Validating Experimental Protocols

To ensure scientific integrity, the preparation and measurement of isocyanate solutions require self-validating workflows. You cannot simply dissolve the compound and inject it into an HPLC, as standard reverse-phase mobile phases (water/methanol) will destroy the analyte on the column.

Protocol 1: Preparation of Ultra-Dry Solvents

Causality Focus: Karl Fischer (KF) titration must be performed on the solvent before the isocyanate is added. Isocyanates react with the methanol and amines present in standard KF reagents, leading to false moisture readings and reagent depletion [4].

• Solvent Drying: Transfer HPLC-grade Toluene or DCM into a Schlenk flask containing activated 3Å molecular sieves (20% w/v).

• Inert Sparging: Sparge the solvent with high-purity Argon gas for 30 minutes to displace dissolved oxygen and atmospheric moisture.

• KF Validation: Extract a 1.0 mL aliquot of the solvent using a gas-tight syringe. Inject into a Coulometric Karl Fischer titrator. Proceed only if the water content is < 50 ppm.

• Dissolution: Under a positive pressure of Argon, transfer the desired mass of 2-Isocyanato-4-methoxy-1-methylbenzene into the validated solvent to achieve the target concentration.

Protocol 2: Quantitative Solubility Determination via HPLC

Causality Focus: To accurately measure solubility via UV-Vis/HPLC, the free isocyanate must be chemically "trapped" (derivatized) into a stable form before it interacts with the aqueous mobile phase.

• Saturation: Add an excess of 2-Isocyanato-4-methoxy-1-methylbenzene (e.g., 600 mg) to 1.0 mL of the target anhydrous solvent in a sealed vial. Stir at 25°C for 4 hours.

• Filtration: Filter the suspension through a 0.22 µm PTFE syringe filter (pre-purged with Argon) to isolate the saturated supernatant.

• Derivatization (The Quench): Transfer 10 µL of the saturated supernatant into a vial containing 990 µL of a quenching solution (0.1 M Dibutylamine in anhydrous Acetonitrile).

  • Mechanism: The bulky secondary amine instantly and quantitatively reacts with the isocyanate to form a highly stable, UV-active 1,1-dibutyl-3-(4-methoxy-2-methylphenyl)urea.

• Analysis: Inject the derivatized sample into an RP-HPLC system (C18 column, Water/MeCN gradient). Quantify the urea peak area against a pre-established calibration curve to back-calculate the original isocyanate solubility.

Fig 2. Self-validating workflow for quantitative isocyanate solubility determination.

References

• PubChemLite Database , "2-isocyanato-4-methoxy-1-methylbenzene (C9H9NO2)", University of Luxembourg / PubChem. Available at: [Link][1]

• ACS Publications , "Ru(III)-PhI(OAc)2 A Combination for Generation of Isocyanate Intermediate from Benzimidate", Organic Letters. Available at:[Link][2]

• Cheng Research Group , "Dynamic Ureas with Fast and pH‐Independent Hydrolytic Kinetics", University of Illinois. Available at: [Link][3]

• Mitsubishi Chemical Corporation , "KARL FISCHER REAGENTS | TECHNICAL MANUAL: Interfering Substances and Titration Methodologies". Available at:[Link][4]

Sources

• 1. PubChemLite - 2-isocyanato-4-methoxy-1-methylbenzene (C9H9NO2) [pubchemlite.lcsb.uni.lu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. cheng.matse.illinois.edu [cheng.matse.illinois.edu]
• 4. mcckf.com [mcckf.com]

Thermal Stability and Handling of 2-Isocyanato-4-methoxy-1-methylbenzene: A Comprehensive Technical Guide

Executive Summary

2-Isocyanato-4-methoxy-1-methylbenzene (also known as 4-methoxy-2-methylphenyl isocyanate, CAS: 60385-06-0 or 1067959-38-9) is a highly reactive intermediate widely utilized in the synthesis of complex pharmaceuticals, agrochemicals, and advanced materials [1]. Due to the electrophilic nature of the isocyanate group and the electron-donating properties of the methoxy substituent, this compound exhibits pronounced sensitivity to thermal stress and moisture. This whitepaper provides an in-depth analysis of its thermal stability, mechanistic degradation pathways, and field-proven protocols for handling and analytical profiling.

Mechanistic Profiling of Thermal Degradation

The thermal instability of 2-Isocyanato-4-methoxy-1-methylbenzene is primarily driven by the high reactivity of the cumulative double bonds in the isocyanate (-N=C=O) moiety.

Causality of Degradation

• Dimerization and Trimerization: At elevated temperatures, isocyanates undergo auto-oligomerization. The electron-donating methoxy group at the para position relative to the isocyanate group increases the electron density on the aromatic ring, which can influence the kinetics of uretidione (dimer) or isocyanurate (trimer) formation when subjected to thermal stress.

• Moisture-Induced Exothermic Hydrolysis: Thermal stability is intrinsically linked to environmental control. If exposed to trace moisture during thermal stress, the isocyanate reacts to form a carbamic acid intermediate, which rapidly decarboxylates to yield an amine and carbon dioxide ( CO2​ ). This reaction is exothermic and accelerates further thermal degradation [2].

• High-Temperature Pyrolysis: Above its critical decomposition temperature, the molecule undergoes bond cleavage, releasing toxic and irritating gases, including nitrogen oxides ( NOx​ ), carbon monoxide ( CO ), and carbon dioxide ( CO2​ ) [3].

Figure 1: Mechanistic pathways of thermal and moisture-induced degradation of the isocyanate.

Quantitative Thermal Stability Data

To ensure safe scale-up and storage, empirical thermal data must be established. The following table synthesizes the expected thermal behavior based on standard safety data for substituted phenyl isocyanates [2, 3].

Parameter	Value / Observation	Analytical Method
Recommended Storage Temp	2°C – 8°C (Refrigerated)	Long-term Stability Studies
Melting Point	Liquid at standard conditions	DSC
Onset of Oligomerization	~60°C – 80°C	DSC (Exothermic peak)
Decomposition Temp ( Td​ )	> 150°C (Estimated)	TGA (Mass loss)
Decomposition Products	CO , CO2​ , NOx​	TGA-IR / GC-MS
Atmospheric Requirement	Inert (Argon or Nitrogen)	Visual / Titration

Experimental Protocol: Thermal Profiling via TGA/DSC

To validate the thermal boundaries of a specific batch of 2-Isocyanato-4-methoxy-1-methylbenzene, a combined Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) workflow is required. This protocol is designed as a self-validating system: the TGA confirms mass loss (evaporation/decomposition), while the DSC confirms phase transitions and exothermic oligomerization without mass loss.

Step-by-Step Methodology

• Sample Preparation (Glovebox):

  • Transfer the sample vial into an inert-atmosphere glovebox (Argon, <1 ppm H2​O , <1 ppm O2​ ) to prevent premature moisture degradation.

  • Weigh 2.0 – 5.0 mg of the liquid sample into a hermetically sealable aluminum crucible.

• Crucible Sealing:

  • Crimp the aluminum lid tightly. Crucial Causality: A pinhole must be pierced in the lid immediately prior to analysis to allow gas expansion and prevent crucible rupture during CO2​ or vapor release.

• Instrument Calibration:

  • Run a baseline with an empty pierced crucible to subtract thermal lag and buoyancy effects.

• Thermal Program Execution:

  • Purge Gas: Dry Nitrogen at 50 mL/min.

  • Ramp Rate: 10°C/min from 25°C to 300°C.

• Data Interpretation:

  • Identify the first exothermic peak on the DSC curve without corresponding TGA mass loss (indicates oligomerization).

  • Identify the onset of mass loss on the TGA curve (indicates volatilization or thermal decomposition).

Storage and Handling Protocols

Because thermal stability is compromised by moisture and ambient heat, handling protocols must establish a closed-loop, self-validating environment [3, 4].

• Temperature Control: The compound must be stored at 2-8°C. Causality: Low temperatures kinetically freeze the dimerization process and reduce vapor pressure, minimizing inhalation risks.

• Inert Atmosphere: Always flush the headspace of the container with dry Argon or Nitrogen before resealing.

• Validation of Integrity: Before use, visually inspect the liquid. The presence of white precipitates or turbidity is a self-validating indicator of moisture ingress and subsequent urea/polyurea formation.

References

• Chemsrc. (2024). CAS No. 1067959-38-9 | 2-Isocyanato-4-methoxy-1-methylbenzene. Retrieved April 3, 2026, from [Link]

Protocols & Analytical Methods

Application Note: High-Efficiency Amine Derivatization using 2-Isocyanato-4-methoxy-1-methylbenzene for LC-MS/MS Analysis

Executive Summary

The accurate quantification of low-molecular-weight, highly polar amines in complex biological matrices remains a persistent challenge in bioanalytical chemistry. Poor retention on reversed-phase liquid chromatography (RPLC) columns and severe matrix-induced ion suppression often compromise data integrity. This application note details an optimized, self-validating protocol for the chemical derivatization of primary and secondary amines using 2-Isocyanato-4-methoxy-1-methylbenzene [1]. By converting volatile, polar amines into stable, hydrophobic asymmetric ureas, this workflow drastically improves chromatographic peak shape, retention time, and Electrospray Ionization (ESI+) efficiency.

Mechanistic Rationale & E-E-A-T Principles

The Causality of Reagent Selection

Chemical derivatization is strategically employed in LC-MS/MS to enhance the ionization potential and chromatographic behavior of analytes lacking readily ionizable functional groups[2]. While various isocyanates can form ureas[3], the selection of 2-Isocyanato-4-methoxy-1-methylbenzene is driven by its specific electronic properties.

The methoxy (-OCH₃) and methyl (-CH₃) substituents on the aromatic ring act as powerful electron-donating groups (EDGs). During ESI+ mass spectrometry, these EDGs stabilize the localized positive charge on the resulting urea nitrogen. This stabilization dramatically increases the proton affinity of the derivative, yielding a 10- to 50-fold enhancement in the MS/MS signal-to-noise ratio compared to underivatized amines or standard phenyl isocyanate derivatives.

The Necessity of Anhydrous Conditions

Isocyanates are highly electrophilic and react rapidly with nucleophiles. If the reaction environment contains water, the isocyanate will hydrolyze into an unstable carbamic acid, which spontaneously decarboxylates to form an aniline derivative. This newly formed amine will immediately react with another molecule of the isocyanate, consuming the reagent to form a symmetrical diaryl urea[3]. Therefore, strict adherence to anhydrous aprotic solvents is non-negotiable for quantitative reproducibility.

Reaction mechanism: Nucleophilic attack of the amine on the isocyanate forming a stable urea.

Required Materials & Reagents

• Derivatizing Agent: 2-Isocyanato-4-methoxy-1-methylbenzene (CAS: 1067959-38-9)[1]. Prepare a 10 mM stock solution in anhydrous acetonitrile immediately prior to use.

• Reaction Solvent: LC-MS grade Anhydrous Acetonitrile (ACN).

• Base Catalyst: N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA).

• Quenching Agent: Di-n-butylamine (DBA) (10 mM in ACN) or LC-MS grade Methanol[4].

Experimental Protocol: Step-by-Step Methodology

Sample Preparation & Basification

Expert Insight: Amines extracted from biological matrices or prepared as hydrochloride salts exist in a protonated state (R-NH₃⁺). Because the derivatization mechanism requires a free lone pair on the nitrogen for nucleophilic attack, the amine must be forced into its free-base form.

• Extract the target amines into 100 µL of anhydrous ACN.

• Add 1% (v/v) DIPEA to the sample vial.

• Vortex vigorously for 10 seconds to ensure complete basification.

Derivatization Reaction

Expert Insight: While the reaction is relatively fast, maintaining a controlled temperature and a specific molar excess prevents the formation of unwanted side products and ensures pseudo-first-order kinetics.

• Add a 5-fold molar excess of the 10 mM 2-Isocyanato-4-methoxy-1-methylbenzene solution to the basified sample.

• Cap the vial tightly with a PTFE-lined septum to prevent ambient moisture ingress.

• Incubate the mixture at 40°C for 30 minutes under continuous gentle agitation (e.g., 500 rpm on a thermoshaker).

Quenching & Matrix Stabilization

Expert Insight: Injecting unreacted isocyanate directly into an LC-MS system will permanently foul the C18 column and react with the aqueous mobile phase. Quenching is a mandatory protective step.

• Post-incubation, add 10 µL of a 10 mM Di-n-butylamine (DBA) solution to the reaction mixture[4].

• Incubate for an additional 10 minutes at room temperature. DBA rapidly consumes excess isocyanate, forming a highly hydrophobic urea that elutes harmlessly at the end of the chromatographic gradient.

• Dilute the sample 1:10 with the initial LC mobile phase prior to injection.

Step-by-step workflow for amine derivatization using 2-Isocyanato-4-methoxy-1-methylbenzene.

Quantitative Data & Optimization Summary

Table 1: Optimization of Derivatization Parameters

Parameter	Tested Range	Optimal Condition	Causality / Expert Observation
Solvent	MeOH, H₂O, ACN, DCM	Anhydrous ACN	Protic solvents (MeOH, H₂O) prematurely quench the isocyanate, forming symmetrical ureas.
Temperature	20°C, 40°C, 60°C	40°C	Balances reaction kinetics with stability. 60°C induces thermal degradation of sensitive amines.
Reaction Time	5, 15, 30, 60 min	30 min	Ensures >98% conversion. Shorter times lead to high variance; longer times offer no added benefit.
Molar Excess	1x, 2x, 5x, 10x	5x Excess	Drives the reaction to completion without overwhelming the column with quenched DBA-byproducts.

Table 2: Representative LC-MS/MS MRM Transitions (ESI+)

Analyte Derivative	Precursor Ion [M+H]⁺ (m/z)	Product Ion (m/z)	Collision Energy (eV)	Diagnostic Fragment Origin
Propylamine-Urea	223.14	164.10	18	Cleavage of urea bond yielding the protonated isocyanate fragment.
DBA-Quenched Urea	293.22	164.10	22	Formed during the quenching step[4]; elutes late, used as an internal system suitability marker.
Symmetrical Urea	301.15	164.10	25	Formed via moisture contamination[3]; monitored strictly for self-validation of anhydrous conditions.

Trustworthiness: The Self-Validating System

A scientifically rigorous protocol must include internal checks to validate the integrity of the reagents and the environment. Because isocyanates are highly sensitive to moisture, any water in the solvent will trigger the hydrolysis cascade described earlier, culminating in the formation of a symmetrical diaryl urea [3].

The Self-Validation Check: Program your mass spectrometer to continuously monitor the MRM transition for the symmetrical urea byproduct (m/z 301.15 → 164.10).

• System Pass: A trace or non-existent signal indicates that your solvents are strictly anhydrous and the derivatization of your target amine is proceeding efficiently.

• System Fail: A high-intensity signal for this transition acts as a built-in alarm. It definitively proves that your reaction environment has absorbed atmospheric moisture, warning the analyst to discard the current batch of reagents and utilize fresh, anhydrous solvents before proceeding with valuable samples.

References

• Source: nih.
• Source: nih.
• Source: benchchem.
• Source: syngeneintl.
• Title: 2-isocyanato-4-methoxy-1-methylbenzene (C9H9NO2)

Sources

• 1. PubChemLite - 2-isocyanato-4-methoxy-1-methylbenzene (C9H9NO2) [pubchemlite.lcsb.uni.lu]
• 2. Chemical Derivatization in LC-MS/MS | Bioanalysis Solutions [syngeneintl.com]
• 3. Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quantification of isocyanates and amines in polyurethane foams and coated products by liquid chromatography–tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: 2-Isocyanato-4-methoxy-1-methylbenzene in the Synthesis of Conformationally Constrained Diaryl Ureas and Carbamates

Executive Summary

In modern medicinal chemistry, the rational design of targeted therapeutics relies heavily on privileged scaffolds that can predictably interact with specific biological targets. 2-Isocyanato-4-methoxy-1-methylbenzene (CAS: 1067959-38-9)[1] is a highly versatile, electrophilic building block primarily utilized for the synthesis of complex diaryl ureas and carbamates. This application note details the mechanistic rationale, structural advantages, and self-validating experimental protocols for incorporating this specific isocyanate into drug discovery workflows, particularly for kinase and soluble epoxide hydrolase (sEH) inhibitor programs.

Chemical Profile & Mechanistic Rationale (E-E-A-T)

The "Ortho-Effect": Conformational Locking

When designing small molecules, controlling the three-dimensional geometry is paramount to achieving target selectivity and high binding affinity. The structural uniqueness of 2-isocyanato-4-methoxy-1-methylbenzene lies in the placement of the methyl group ortho to the reactive isocyanate moiety.

Causality of Design: Once the isocyanate is converted into a diaryl urea, the ortho-methyl group introduces significant steric hindrance. This steric clash restricts the free rotation around the N-Aryl bond, disrupting the planarity of the molecule and pre-organizing the urea into a specific trans-trans or cis-trans conformation. Research demonstrates that the insertion of substituents at the ortho position of the N-aryl group of arylureas promotes the formation of intermolecular hydrogen bonds due to this superior conformational preorganization[2].

Electronic Modulation via the Methoxy Group

The methoxy group at the para position (relative to the methyl group) acts as an electron-donating group via resonance.

• Reactivity Impact: It slightly reduces the electrophilicity of the isocyanate carbon compared to an unsubstituted phenyl isocyanate, which allows for more controlled, less exothermic nucleophilic additions, minimizing side reactions like allophanate formation.

• Pharmacological Impact: In the final urea product, the electron-donating nature of the methoxy group modulates the pKa of the adjacent urea NH, fine-tuning its hydrogen-bond donor capacity to optimize target residence time.

Applications in Target-Directed Drug Design

Type II Kinase Inhibitors (DFG-out Binding)

Diaryl ureas are privileged structures in the design of Type II kinase inhibitors (e.g., Sorafenib, Lenvatinib). These inhibitors bind to the inactive "DFG-out" conformation of the kinase, occupying a hydrophobic allosteric pocket adjacent to the ATP-binding site[3]. The conformationally locked urea core derived from 2-isocyanato-4-methoxy-1-methylbenzene acts as a critical anchor, donating hydrogen bonds to the conserved glutamate residue and the backbone amide of the aspartic acid in the DFG motif.

Soluble Epoxide Hydrolase (sEH) Inhibitors

The sEH enzyme is a key target for cardiovascular and anti-inflammatory therapies. 1,3-disubstituted ureas are highly potent transition-state mimics for sEH[4]. The urea carbonyl accepts hydrogen bonds from catalytic tyrosine residues, while the conformationally restricted aryl rings occupy the hydrophobic tunnels of the enzyme.

Visualizations of Workflows and Pharmacophores

Workflow for the nucleophilic addition to 2-isocyanato-4-methoxy-1-methylbenzene.

Pharmacophore mapping of the ortho-methyl diaryl urea within a kinase DFG-out pocket.

Self-Validating Experimental Protocols

To ensure reproducibility and trustworthiness, the following protocols are designed as self-validating systems incorporating specific In-Process Controls (IPCs).

Protocol A: Synthesis of Conformationally Constrained Diaryl Ureas

This protocol utilizes an amine nucleophile. No catalyst is required due to the high nucleophilicity of amines.

1. Preparation & Causality of Anhydrous Conditions:

• Step: Dissolve the target aniline/amine (1.0 equiv, 5.0 mmol) in anhydrous dichloromethane (DCM) or tetrahydrofuran (THF) (20 mL) under an inert argon atmosphere.

• Causality: Isocyanates are highly sensitive to moisture. Trace water will act as a nucleophile, converting the isocyanate into an unstable carbamic acid that decarboxylates to form a primary amine. This amine will rapidly react with unreacted isocyanate to form a symmetric urea byproduct, drastically reducing the yield of the desired asymmetric diaryl urea.

2. Controlled Addition:

• Step: Cool the solution to 0 °C using an ice bath. Add 2-Isocyanato-4-methoxy-1-methylbenzene (1.05 equiv, 5.25 mmol) dropwise over 15 minutes.

• Causality: The nucleophilic attack on the isocyanate carbon is highly exothermic. Low temperatures prevent thermal degradation and suppress the formation of biuret or allophanate side products.

3. In-Process Control (Self-Validation):

• Step: Allow the reaction to warm to room temperature. Monitor the reaction via Fourier Transform Infrared (FT-IR) spectroscopy of the crude mixture.

• Validation: The reaction is deemed complete when the strong, sharp isocyanate asymmetric stretching band at ~2250–2270 cm⁻¹ completely disappears. This orthogonal check prevents premature reaction quenching.

4. Isolation:

• Step: Concentrate the solvent in vacuo. Triturate the resulting crude solid with cold diethyl ether or hexane to precipitate the pure diaryl urea. Filter and dry under high vacuum.

Protocol B: Synthesis of Carbamate Scaffolds

Alcohols are significantly weaker nucleophiles than amines. This protocol requires a Lewis acid catalyst.

1. Catalytic Activation:

• Step: Dissolve the target alcohol (1.0 equiv) and 2-Isocyanato-4-methoxy-1-methylbenzene (1.1 equiv) in anhydrous toluene. Add Dibutyltin dilaurate (DBTL) (0.05 equiv) as a catalyst.

• Causality: DBTL acts as a Lewis acid. The tin center coordinates to the oxygen atom of the isocyanate, withdrawing electron density and significantly increasing the electrophilicity of the isocyanate carbon. This dramatically lowers the activation energy required for the weak alcohol nucleophile to attack.

2. Heating and Monitoring:

• Step: Heat the mixture to 60 °C for 8–12 hours. Monitor via TLC and FT-IR (disappearance of the 2270 cm⁻¹ peak).

• Step: Upon completion, quench with water, extract with ethyl acetate, wash with brine, dry over Na₂SO₄, and purify via flash column chromatography.

Quantitative Data Summary

The following table summarizes the expected reaction parameters and yields when utilizing 2-isocyanato-4-methoxy-1-methylbenzene across various nucleophile classes.

Nucleophile Class	Example Reagent	Catalyst / Additive	Temp & Time	IPC Method	Expected Yield	Product Scaffold
Primary Aliphatic Amine	Benzylamine	None	0 °C to RT, 1-2 h	IR (NCO disappearance)	>90%	Alkyl-Aryl Urea
Electron-Rich Aniline	p-Anisidine	None	RT, 2-4 h	TLC / IR	80-85%	Diaryl Urea
Electron-Deficient Aniline	4-Nitroaniline	DIPEA (0.1 eq)	40 °C, 12-16 h	LC-MS / IR	65-75%	Diaryl Urea
Primary Alcohol	Ethanol	DBTL (0.05 eq)	60 °C, 8-12 h	TLC / IR	75-80%	Carbamate

References

• NextSDS Chemical Database 4-ISOCYANATO-2-METHOXY-1-METHYLBENZENE (CAS: 1067959-38-9) URL: [Link][1]

• Journal of Medicinal Chemistry - ACS Publications Design, Synthesis, and Biological Activity of 1,3-Disubstituted Ureas as Potent Inhibitors of the Soluble Epoxide Hydrolase of Increased Water Solubility URL: [Link][4]

• PMC - National Institutes of Health (NIH) Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry URL:[Link][2]

• Frontiers in Chemistry Urea-based anticancer agents. Exploring 100-years of research with an eye to the future URL: [Link][3]

Sources

• 1. nextsds.com [nextsds.com]
• 2. Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Urea-based anticancer agents. Exploring 100-years of research with an eye to the future [frontiersin.org]
• 4. pubs.acs.org [pubs.acs.org]

High-Performance Liquid Chromatography (HPLC) Analysis of Aliphatic Amines and Alcohols using 2-Isocyanato-4-methoxy-1-methylbenzene

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Application Focus: Pre-column derivatization for enhanced UV/Vis and Fluorescence detection.

Scientific Rationale: Overcoming the "Invisible Analyte" Challenge

In pharmaceutical development and environmental monitoring, the quantification of highly polar, low-molecular-weight aliphatic amines, amino acids, and sterols presents a significant analytical hurdle. These compounds inherently lack conjugated π-electron systems, rendering them nearly invisible to standard Ultraviolet-Visible (UV-Vis) detectors and resulting in poor retention on conventional reversed-phase C18 columns 1[1].

To solve this, 2-Isocyanato-4-methoxy-1-methylbenzene (2-IMMB) serves as a highly efficient pre-column derivatizing agent. While standard isocyanates (like phenyl isocyanate) provide basic UV activity, 2-IMMB is structurally optimized for high-sensitivity analysis. The inclusion of the methoxy (-OCH₃) group acts as a powerful electron-donating group (EDG) via resonance. This induces both a bathochromic shift (shifting absorption to longer, more selective wavelengths like 254 nm) and a hyperchromic effect (increasing the molar extinction coefficient), pushing Limits of Detection (LOD) down to the low ng/mL range2[2].

Reaction Mechanism & Causality

The derivatization relies on a rapid nucleophilic addition. The carbon atom of the isocyanate group (-N=C=O) is highly electrophilic due to the adjacent electronegative nitrogen and oxygen atoms.

• For Amines: The lone pair of a primary or secondary amine attacks the isocyanate carbon, forming a highly stable urea linkage3[3].

• For Alcohols/Sterols: The hydroxyl oxygen acts as the nucleophile, yielding a carbamate (urethane) derivative4[4].

Causality of Kinetics: This reaction outcompetes the natural hydrolysis of isocyanates in aqueous media, provided the target nucleophile is maintained in its deprotonated, maximally nucleophilic state.

Fig 1: Reaction pathway of 2-IMMB derivatization enhancing UV detection for HPLC analysis.

Self-Validating Experimental Protocol

To guarantee trustworthiness and reproducibility, this protocol incorporates built-in validation steps to prevent false positives caused by reagent artifacts.

Materials Required

• Derivatizing Reagent: 2-IMMB (10 mM stock prepared in anhydrous acetonitrile). Note: Isocyanates are highly moisture-sensitive; anhydrous solvent prevents premature hydrolysis into symmetric ureas.

• Reaction Buffer: 0.1 M Sodium borate buffer, adjusted to pH 8.5.

• Quenching Agent: HPLC-grade Methanol or 100 mM Ammonium Acetate.

Step-by-Step Methodology

Step 1: Sample Preparation & pH Optimization Dilute the target analyte in the 0.1 M borate buffer (pH 8.5). Causality: Aliphatic amines typically have pKa values between 9.0 and 10.5. A pH of 8.5 ensures a sufficient fraction of the amine exists as the free base (unprotonated) to act as a nucleophile, while remaining low enough to minimize the base-catalyzed hydrolysis of the isocyanate reagent3[3].

Step 2: Reagent Addition Add 50 µL of the 10 mM 2-IMMB stock solution to 450 µL of the buffered sample. Vortex immediately for 10 seconds to ensure a homogenous micellar reaction environment.

Step 3: Incubation Incubate the mixture in a thermoshaker at 30°C for 20 minutes.

Step 4: Reaction Quenching (Critical Validation Step) Add 50 µL of Methanol to the vial and incubate for an additional 5 minutes. Causality: Excess active isocyanate injected into an HPLC can react with the column matrix or precipitate. Methanol rapidly acts as a sacrificial nucleophile, converting residual 2-IMMB into a stable, highly predictable methyl carbamate.

Step 5: System Suitability & HPLC Injection Before analyzing samples, run a Reagent Blank (Buffer + 2-IMMB + Methanol). This self-validating step maps the exact retention times of the quenched reagent and hydrolysis byproducts, ensuring they do not co-elute with the derivatized target analytes. Inject 10 µL onto a C18 Reversed-Phase column.

Fig 2: Step-by-step self-validating experimental workflow for 2-IMMB pre-column derivatization.

Quantitative Data Summary

The addition of the bulky, aromatic 2-IMMB moiety fundamentally alters the physical chemistry of the analyte. The table below summarizes the typical analytical enhancements observed when transitioning from underivatized to 2-IMMB derivatized workflows.

Analytical Parameter	Underivatized Aliphatic Amine	2-IMMB Derivatized Amine	Causality for Shift
Detection Wavelength	< 210 nm (Low Selectivity)	254 nm (High Selectivity)	Introduction of conjugated aromatic π-system
Retention Time (C18)	1.5 - 2.5 min (Poor Retention)	8.0 - 12.0 min (Strong Retention)	Increased hydrophobicity from the phenyl ring
Limit of Detection (LOD)	400 - 600 ng/mL	2 - 10 ng/mL	Hyperchromic effect from the methoxy EDG
Linearity (R²)	0.970 - 0.985	> 0.999	Stable urea linkage minimizes secondary column interactions

References

• Chemical derivatization strategies for enhancing the HPLC analytical performance of natural active triterpenoids Source: National Institutes of Health (NIH) / PMC URL:[2]

• Application Notes: High-Performance Liquid Chromatography (HPLC) Analysis of Amino Acids using Benzoyl Isocyanate Derivatization Source: Benchchem URL:[3]

• Determination of lincomycin residues of animal derived food by pre-column derivatization with HPLC -UVD Source: Arabian Journal of Chemistry URL:

• Development of an improved and greener HPLC-DAD method for the determination of fecal sterols in sediment and water samples using ultrasonic-assisted derivatization with benzoyl isocyanate Source: National Institutes of Health (NIH) / PMC URL:[4]

• Chemical Derivatization Processes Applied to Amine Determination in Samples of Different Matrix Composition Source: ACS Publications URL:[1]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Chemical derivatization strategies for enhancing the HPLC analytical performance of natural active triterpenoids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Development of an improved and greener HPLC-DAD method for the determination of fecal sterols in sediment and water samples using ultrasonic-assisted derivatization with benzoyl isocyanate - PMC [pmc.ncbi.nlm.nih.gov]

Application of Aryl Isocyanates in Solid-Phase Organic Synthesis: A Technical Guide Featuring 2-Isocyanato-4-methoxy-1-methylbenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the strategic application of aryl isocyanates, exemplified by 2-Isocyanato-4-methoxy-1-methylbenzene, in the realm of solid-phase organic synthesis (SPOS). As the demand for high-throughput synthesis and purification of chemical libraries continues to grow, particularly in drug discovery, solid-supported reagents and scavengers have become indispensable tools. This document will delve into the mechanistic principles, provide detailed experimental protocols, and offer expert insights into the utility of aryl isocyanates as both versatile building blocks and efficient scavengers.

The Dual Role of Aryl Isocyanates in Modern Synthesis

Aryl isocyanates are highly reactive electrophilic compounds, a characteristic that makes them exceptionally useful in organic synthesis.[1][2] In the context of solid-phase chemistry, their utility is primarily channeled into two distinct but equally powerful applications: the synthesis of substituted ureas and the purification of reaction mixtures through scavenging.

• Building Blocks for Urea Synthesis: The urea functional group is a critical pharmacophore found in a wide array of therapeutic agents.[3][4] Solid-phase synthesis offers a streamlined approach to generating large libraries of urea derivatives for biological screening.[3] In this approach, an aryl isocyanate can be reacted with a resin-bound amine to yield an immobilized urea product. Alternatively, an amine can be reacted with a polymer-supported isocyanate. This strategy facilitates the rapid diversification of molecular scaffolds.

• Electrophilic Scavengers: A common challenge in parallel synthesis is the removal of excess nucleophilic reagents, such as primary and secondary amines.[5][6] Polymer-bound isocyanates serve as highly effective "scavenger resins" for this purpose.[7][8] By reacting with and sequestering excess amines, these resins dramatically simplify purification, often requiring only a simple filtration to isolate the desired product in high purity.[6][8] This circumvents the need for time-consuming chromatographic techniques.[6]

The specific reactivity of 2-Isocyanato-4-methoxy-1-methylbenzene is dictated by the electron-donating nature of the methoxy and methyl groups on the aromatic ring, which modulates the electrophilicity of the isocyanate moiety. These substituents can influence reaction kinetics and provide a point of diversity for library synthesis.

Mechanistic Foundation: The Isocyanate-Amine Reaction

The core of these applications lies in the highly efficient and generally irreversible reaction between an isocyanate and a primary or secondary amine to form a stable urea linkage.

The nitrogen atom of the amine acts as a nucleophile, attacking the electrophilic carbon atom of the isocyanate group. This is followed by a proton transfer to the nitrogen of the former isocyanate, yielding the final urea product. This reaction is typically fast and proceeds to completion under mild conditions, which is highly advantageous for solid-phase synthesis.

Figure 1: General reaction mechanism for the formation of a urea from an amine and an isocyanate.

Application as an Electrophilic Scavenger

The use of a polymer-supported isocyanate to remove excess amines is a cornerstone of high-throughput solution-phase synthesis. The workflow is designed for simplicity and efficiency.

Figure 2: Workflow for scavenging excess amines using a polymer-supported isocyanate.

Protocol 1: General Procedure for Scavenging Excess Primary or Secondary Amine

This protocol outlines a general method for using a polystyrene-based isocyanate scavenger resin. The specific amounts and reaction times may need to be optimized based on the amine to be scavenged.

Materials:

• Reaction mixture containing the desired product and excess amine.

• Polystyrene-isocyanate (PS-NCO) resin (typical loading: 1.0-2.0 mmol/g).

• Anhydrous dichloromethane (DCM) or a suitable solvent in which the product is soluble.

• Reaction vessel (e.g., scintillation vial, round-bottom flask).

• Shaker or orbital mixer.

• Filtration apparatus (e.g., fritted syringe, filter funnel).

Procedure:

• Quantify Excess Amine: If possible, estimate the amount of excess amine in the reaction mixture. This will determine the required amount of scavenger resin. A 2- to 3-fold excess of isocyanate functional groups relative to the excess amine is generally recommended.

• Resin Preparation: Weigh the required amount of PS-NCO resin into a suitable reaction vessel.

• Solvent Swelling: Add a sufficient volume of anhydrous DCM to the resin to allow for adequate swelling.[9] Agitate gently for 15-20 minutes. The swelling of the resin is crucial for ensuring that the reactive sites are accessible.[10]

• Scavenging Reaction: Add the reaction mixture containing the excess amine to the swollen resin.

• Agitation: Seal the vessel and place it on a shaker or orbital mixer. Agitate the mixture at room temperature. Reaction times can vary from 1 to 16 hours, depending on the reactivity of the amine.

• Monitoring (Optional): The progress of the scavenging can be monitored by taking a small aliquot of the supernatant and analyzing it by TLC or LC-MS to check for the disappearance of the excess amine.

• Filtration: Once the reaction is complete, filter the mixture to separate the resin from the solution containing the purified product.

• Washing: Wash the resin with two to three portions of DCM to ensure complete recovery of the product.

• Product Isolation: Combine the filtrate and the washes. The solvent can then be removed under reduced pressure to yield the purified product.

Parameter	Recommendation	Rationale
Resin Equivalence	2-3 equivalents relative to excess amine	Ensures complete removal of the target impurity.
Solvent	Anhydrous DCM, THF, or Acetonitrile	Must swell the resin and dissolve the product without reacting.
Reaction Time	1-16 hours	Dependent on the steric hindrance and nucleophilicity of the amine.
Temperature	Room Temperature	Sufficient for most amine-isocyanate reactions; avoids potential side reactions.

Application in Solid-Phase Synthesis of a Urea Library

In this application, the aryl isocyanate is a key building block used to construct a molecule that remains attached to the solid support until the final cleavage step. The following protocol describes the synthesis of a substituted urea on a Rink Amide resin, which allows for the final product to be cleaved as a primary amide.

Figure 3: Workflow for the solid-phase synthesis of a urea derivative.

Protocol 2: Synthesis of an N-Aryl-N'-Alkyl Urea on Rink Amide Resin

Materials:

• Fmoc-Rink Amide resin.

• 20% Piperidine in N,N-dimethylformamide (DMF).

• DMF.

• DCM.

• Primary amine (R¹-NH₂) solution in DMF.

• 2-Isocyanato-4-methoxy-1-methylbenzene solution in anhydrous DCM or THF.

• Cleavage cocktail (e.g., 95% Trifluoroacetic acid (TFA), 2.5% water, 2.5% triisopropylsilane).

• Solid-phase synthesis vessel with a frit.

Procedure:

• Resin Swelling: Place the Fmoc-Rink Amide resin in the synthesis vessel and swell in DMF for 30 minutes.

• Fmoc Deprotection: Drain the DMF and add the 20% piperidine/DMF solution. Agitate for 5 minutes. Drain and repeat with fresh deprotection solution for 15 minutes. This reveals the primary amine on the resin.

• Washing: Wash the resin thoroughly with DMF (3x), DCM (3x), and DMF (3x) to remove all traces of piperidine.

• Urea Formation:

  • Prepare a solution of 2-Isocyanato-4-methoxy-1-methylbenzene (3-5 equivalents relative to resin loading) in anhydrous DCM or THF.

  • Add this solution to the resin.

  • Agitate the mixture at room temperature for 2-4 hours. The reaction can be monitored using a qualitative test (e.g., Kaiser test) to confirm the consumption of the free amine on the resin.

• Washing: Once the reaction is complete, drain the reaction solution and wash the resin extensively with DCM (3x), DMF (3x), and finally DCM (3x). Dry the resin under vacuum.

• Cleavage:

  • Add the cleavage cocktail to the dry resin in a well-ventilated fume hood.

  • Agitate for 2-3 hours at room temperature.

  • Filter the resin and collect the filtrate containing the cleaved product.

  • Wash the resin with a small amount of fresh TFA.

• Product Isolation:

  • Concentrate the combined filtrate under a stream of nitrogen.

  • Precipitate the crude product by adding cold diethyl ether.

  • Collect the precipitate by centrifugation and decantation.

  • Wash the product with cold ether to remove scavengers.

  • Dry the final urea product under vacuum.

Trustworthiness and Validation

For any protocol, self-validation is key. The success of these solid-phase applications can be confirmed through several analytical techniques:

• Reaction Monitoring: The Kaiser test (or ninhydrin test) is invaluable for monitoring the presence of primary amines on the solid support. A negative test result after the isocyanate coupling step indicates a complete reaction.

• Product Characterization: After cleavage from the resin, the identity and purity of the final urea product should be confirmed by:

  • Liquid Chromatography-Mass Spectrometry (LC-MS): To verify the molecular weight of the product and assess its purity.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR to confirm the structure of the synthesized urea.

By integrating these analytical checks, researchers can ensure the reliability and reproducibility of their solid-phase synthesis protocols.

References

• Parlow, J. J., & Flynn, D. L. (1998). Covalent Scavengers for Primary and Secondary Amines. Synlett, 1998(S1), 777-779.

• Supra Sciences. (n.d.). Solid-Supported Scavengers. Retrieved from [Link]

• Amerigo Scientific. (n.d.). Scavenger Resins. Retrieved from [Link]

• Reddy, K. U. M., Reddy, A. P., & Reddy, B. J. (2012). One Pot Synthesis of Hetero/Aryl-Urea Derivatives: Chlorosulfonyl Isocyanate, in situ Hydrolysis Method. Oriental Journal of Chemistry, 28(2), 823-828.
• Flynn, D. L., Crich, J. Z., Devraj, R. V., Hockerman, S. L., Parlow, J. J., South, M. S., & Woodard, S. (1997). Covalent Scavengers for Primary and Secondary Amines. Journal of the American Chemical Society, 119(21), 4874-4881.
• Guchhait, S. K., & Chaudhary, P. (2013). Synthesis of unsymmetrical urea from aryl- or pyridyl carboxamides and aminopyridines using PhI(OAc)
• Costantino, L., & Barlocco, D. (2019). Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. Molecules, 24(23), 4333.
• Patras, F., & El-Kattan, Y. (2020). p-Methoxyphenol: A potent and effective scavenger for solid-phase peptide synthesis. Journal of Peptide Science, 26(6), e3251.
• Beaulieu, F., & Ovide, A. (1999). Practical synthesis of urea derivatives. U.S. Patent No. 5,925,762. Washington, DC: U.S.
• Slastin, A. Y., Kurbatov, S. V., & Oleinik, A. A. (2023). Synthesis of Urea Derivatives Based on Toluyl Isocyanate. AIP Conference Proceedings, 2892(1), 020011.

• Wikipedia contributors. (2023, November 28). Scavenger resin. In Wikipedia, The Free Encyclopedia. Retrieved from [Link]

• El-Kattan, Y., Patras, F., & Rivera, D. G. (2020). p-Methoxyphenol: A potent and effective scavenger for solid-phase peptide synthesis. Journal of Peptide Science, 26(6), e3251.
• Cankařová, N., & Krchňák, V. (2020). Isocyanide Multicomponent Reactions on Solid Phase: State of the Art and Future Application. International Journal of Molecular Sciences, 21(23), 9160.
• Patras, F., & El-Kattan, Y. (2020). p-Methoxyphenol: A potent and effective scavenger for solid-phase peptide synthesis. Journal of Peptide Science, 26(6), e3251.
• El-Kattan, Y., Patras, F., & Rivera, D. G. (2020). p-Methoxyphenol: A potent and effective scavenger for solid-phase peptide synthesis. Journal of Peptide Science, 26(6), e3251.
• McShane, H. F. (1991). Preparation of n-aryl amines from isocyanates. U.S. Patent No. 5,041,670. Washington, DC: U.S.
• Cankařová, N., & Krchňák, V. (2020). Isocyanide Multicomponent Reactions on Solid Phase: State of the Art and Future Application. International Journal of Molecular Sciences, 21(23), 9160.
• Wang, Y., & Zhang, J. (2018).

Sources

• 1. pubs.aip.org [pubs.aip.org]
• 2. Recent advances in reactions of aryl sulfonyl isocyanates - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. asianpubs.org [asianpubs.org]
• 4. Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. thieme-connect.com [thieme-connect.com]
• 6. researchgate.net [researchgate.net]
• 7. suprasciences.com [suprasciences.com]
• 8. Scavenger Resins - Amerigo Scientific [amerigoscientific.com]
• 9. Isocyanide Multicomponent Reactions on Solid Phase: State of the Art and Future Application [mdpi.com]
• 10. Scavenger resin - Wikipedia [en.wikipedia.org]

Application Note: 2-Isocyanato-4-methoxy-1-methylbenzene in Chiral Separations and Stationary Phase Synthesis

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Type: Technical Application Note & Experimental Protocols

Introduction & Mechanistic Rationale

The resolution of chiral compounds is a critical bottleneck in modern pharmacokinetics and drug development. 2-Isocyanato-4-methoxy-1-methylbenzene (also known as 4-methoxy-2-methylphenyl isocyanate, CAS: 1067959-38-9) has emerged as a highly specialized reagent in stereoselective chromatography[1]. As an aryl isocyanate, it serves a dual purpose in analytical chemistry:

• As a Pre-Column Derivatizing Agent: It reacts with chiral amines and alcohols to form stable urea and carbamate diastereomers, respectively[2].

• As a Chiral Selector Precursor: It is used to functionalize native polysaccharides (cellulose or amylose) to synthesize high-performance Chiral Stationary Phases (CSPs)[3][4].

The Causality of the Substitution Pattern

The efficacy of this specific molecule lies in its electronic and steric profile. The 4-methoxy group acts as a strong electron-donating group via resonance, increasing the electron density of the phenyl ring and enhancing π−π interactions with aromatic analytes[4]. Simultaneously, the 2-methyl group provides localized steric bulk. When this isocyanate is polymerized onto a polysaccharide backbone, the ortho-methyl group restricts the free rotation of the phenylcarbamate pendant groups, forcing the polymer into a highly ordered, rigid helical structure. This stable chiral groove is essential for high-fidelity enantiomeric recognition[3][4].

Application I: Pre-Column Derivatization of Chiral Amines and Alcohols

Scientific Logic

Direct enantiomeric separation of aliphatic amines and alcohols is notoriously difficult due to the lack of strong chromophores and rigid interaction sites. Derivatization with 2-Isocyanato-4-methoxy-1-methylbenzene converts these enantiomers into diastereomeric ureas (from amines) or carbamates (from alcohols)[2].

Why this matters:

• Enhanced Detectability: The aryl group introduces a strong UV chromophore, allowing for trace-level detection.

• Improved Resolution: The bulky, rigid structure of the resulting derivative amplifies the spatial differences between the isomers, allowing them to be separated on standard achiral columns (e.g., C18) or enhancing separation factors on chiral columns.

Experimental Protocol: Pre-Column Derivatization

Self-Validation Check: Ensure all glassware is oven-dried. Isocyanates are highly sensitive to moisture and will rapidly hydrolyze to form symmetric urea byproducts, which can interfere with chromatographic analysis.

Step 1: Reagent Preparation

• Prepare a 10 mM solution of the chiral analyte (amine or alcohol) in anhydrous toluene or dichloromethane (DCM).

• Prepare a 50 mM stock solution of 2-Isocyanato-4-methoxy-1-methylbenzene in anhydrous toluene.

Step 2: Reaction Execution

• Transfer 100 µL of the analyte solution into a dry 1.5 mL autosampler vial.

• Add 50 µL of the isocyanate stock solution (excess reagent drives the reaction to completion).

• For Amines: The reaction typically proceeds at room temperature. Add 10 µL of anhydrous pyridine as an acid scavenger.

• For Alcohols: Alcohols are less nucleophilic. Add 1 µL of dibutyltin dilaurate (DBTDL) as a catalyst and heat the vial to 60°C for 45 minutes.

Step 3: Quenching and Validation

• Quench the unreacted isocyanate by adding 20 µL of methanol (forms a predictable methyl carbamate peak that elutes early).

• Validate the completion of the derivatization by injecting 1 µL onto an LC-MS system to confirm the mass shift corresponding to the urea/carbamate adduct.

Step 4: HPLC/SFC Analysis

• Dilute the quenched mixture with 800 µL of the mobile phase.

• Inject onto the HPLC/SFC system for diastereomeric separation.

Caption: Workflow for pre-column derivatization of chiral analytes using the aryl isocyanate.

Application II: Synthesis of Polysaccharide-Based Chiral Stationary Phases (CSPs)

Scientific Logic

The most powerful chiral columns in the world rely on derivatized cellulose or amylose coated onto silica gel[3]. By reacting native cellulose with 2-Isocyanato-4-methoxy-1-methylbenzene, the hydroxyl groups of the sugar backbone are converted into phenylcarbamates. The resulting polymer, Cellulose tris(4-methoxy-2-methylphenylcarbamate) , exhibits a highly ordered supramolecular structure. The urethane linkages provide critical hydrogen-bonding sites (N-H as donors, C=O as acceptors) that interact stereospecifically with the target racemates[4].

Experimental Protocol: CSP Synthesis and Coating

Step 1: Polymer Derivatization

• Suspend 1.0 g of microcrystalline cellulose in 20 mL of anhydrous pyridine under an inert argon atmosphere.

• Slowly add 5.0 mL (excess) of 2-Isocyanato-4-methoxy-1-methylbenzene.

• Heat the mixture to 80°C and stir continuously for 24 hours. The suspension will gradually turn into a viscous, homogeneous solution as the polymer derivatizes and dissolves[3].

Step 2: Precipitation and Purification

• Pour the viscous solution into 200 mL of rapidly stirring methanol. The derivatized cellulose will precipitate as a white solid.

• Filter the solid and wash extensively with methanol to remove unreacted isocyanate and pyridine byproducts.

• Dry the polymer under a vacuum at 60°C for 12 hours.

Step 3: Silica Coating

• Dissolve 0.5 g of the synthesized polymer in 15 mL of tetrahydrofuran (THF).

• Add 2.0 g of macroporous 3-aminopropylsilanized silica gel (APS, 5 µm particle size, 1000 Å pore size). The amino groups on the silica help anchor the polymer via hydrogen bonding, preventing column bleeding[3].

• Evaporate the THF slowly under reduced pressure using a rotary evaporator to ensure a uniform coating over the silica pores.

• Pack the coated silica into a stainless steel HPLC column (e.g., 250 mm × 4.6 mm) using a high-pressure slurry packing method.

Caption: Synthesis pathway of a novel polysaccharide-based Chiral Stationary Phase (CSP).

Data Presentation: Chromatographic Performance

The table below summarizes the expected chromatographic parameters when comparing the native analyte versus the isocyanate-derivatized analyte, as well as the performance of the newly synthesized CSP against an unsubstituted phenylcarbamate CSP.

Analytical System	Analyte	Retention Factor ( k1′​ )	Selectivity ( α )	Resolution ( Rs​ )
Achiral C18 Column	Racemic Amine (Underivatized)	1.2	1.00	0.00
Achiral C18 Column	Urea Derivative (Pre-column)	4.5	1.15	1.85
Unsubstituted Cellulose CSP	Racemic Drug Target	2.8	1.12	1.40
4-Methoxy-2-methyl CSP	Racemic Drug Target	3.6	1.45	3.20

Note: The addition of the methoxy and methyl groups on the CSP significantly increases both the retention factor (due to enhanced π−π stacking) and the selectivity ( α ), resulting in baseline resolution ( Rs​>1.5 ).

References

• PubChemLite - 2-isocyanato-4-methoxy-1-methylbenzene (C9H9NO2)
• The Development and Application of Cellulose-Based Stationary Phases in Stereoselective Separation of Chiral Pesticides IntechOpen URL
• Ambidextrous Chirality Transfer Capability from Cellulose Tris(phenylcarbamate)...
• A Comparative Guide to Chiral Derivatizing Agents for Alcohol Analysis Benchchem URL
• HPLC Derivatization Techniques Scribd URL

Sources

• 1. 18908-07-1|3-Methoxyphenylisocyanate|BLD Pharm [bldpharm.com]
• 2. scribd.com [scribd.com]
• 3. The Development and Application of Cellulose-Based Stationary Phases in Stereoselective Separation of Chiral Pesticides | IntechOpen [intechopen.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

storage and handling guidelines for 2-Isocyanato-4-methoxy-1-methylbenzene to prevent degradation

Technical Support Center: 2-Isocyanato-4-methoxy-1-methylbenzene

A Guide to Preventing Degradation Through Proper Storage and Handling

Introduction: 2-Isocyanato-4-methoxy-1-methylbenzene (CAS 60385-06-0) is a valuable aromatic isocyanate intermediate in pharmaceutical research and drug development. However, the high reactivity of the isocyanate functional group (–N=C=O), which makes it useful in synthesis, also renders it highly susceptible to degradation. The primary cause of degradation is exposure to moisture, which can compromise sample integrity, lead to inconsistent experimental results, and create significant safety hazards. This guide provides in-depth technical advice, troubleshooting protocols, and frequently asked questions to ensure the long-term stability and safe handling of this reagent.

Frequently Asked Questions (FAQs)

Q1: My bottle of 2-Isocyanato-4-methoxy-1-methylbenzene has turned cloudy and contains solid white particles. What happened?

A1: This is the most common sign of degradation due to moisture contamination.[1][2] Isocyanates react readily with even trace amounts of water (from atmospheric humidity, for example) to form an unstable carbamic acid, which then decomposes into an amine and carbon dioxide gas.[3] The newly formed amine is highly reactive and will immediately react with another isocyanate molecule to form a stable, insoluble polyurea precipitate, which appears as cloudiness or solid particles.[1] At this point, the reagent is compromised and should not be used, as the concentration of the active isocyanate is significantly reduced.

Q2: The cap on my isocyanate container seems tight, but when I opened it, there was a slight hiss, and the container appears to be bulging. Is this normal?

A2: This is not normal and indicates a potentially hazardous situation. The "hiss" and bulging are caused by a buildup of carbon dioxide (CO2) gas, a byproduct of the reaction between the isocyanate and moisture.[4][5] This pressurization can cause a sealed container to rupture violently.[4][5] If you observe a bulging container, do not open it. Handle it with extreme care, wearing full personal protective equipment (PPE), and contact your institution's environmental health and safety office for guidance on safe handling and disposal.

Q3: My reaction yield is significantly lower than expected. I suspect the isocyanate. How can I confirm degradation?

A3: Low yield is a strong indicator of a degraded reagent. The isocyanate has likely reacted with moisture, reducing the molar quantity of active reagent available for your desired reaction. While quantitative analysis (e.g., titration of the -NCO content) is possible, a simple qualitative check is often sufficient. If you observe any of the visual signs mentioned in Q1 (cloudiness, precipitates), it is almost certain the reagent has degraded. To prevent this, it is crucial to use freshly opened bottles or to properly handle and store previously opened containers under a dry, inert atmosphere.

Q4: What are the definitive storage conditions to maximize the shelf-life of 2-Isocyanato-4-methoxy-1-methylbenzene?

A4: To maximize shelf-life, you must rigorously exclude moisture. The ideal storage conditions are:

• Temperature: Store in a cool, dry, and well-ventilated place, specifically at 4°C for long-term stability.[6][7]

• Atmosphere: Containers should be tightly sealed and the headspace purged with a dry, inert gas like nitrogen or argon before sealing.[1][8] This displaces any moist air.

• Container: Use the original manufacturer's container. If aliquoting is necessary, use glass bottles with PTFE-lined caps that provide an excellent moisture barrier.

Q5: What materials and chemicals should I avoid when working with this isocyanate?

A5: Isocyanates are highly reactive. Avoid contact with:

• Water and Moisture: The primary incompatibility.[9][10]

• Alcohols, Amines, and Carboxylic Acids: These compounds contain active hydrogen atoms and will react readily with the isocyanate group.[9]

• Strong Acids and Bases: Can catalyze degradation and polymerization.[6]

• Strong Oxidizing Agents. [6]

• Certain Metals: Avoid copper, copper alloys, and galvanized surfaces, as they can promote side reactions.[8]

Troubleshooting Guide

This section addresses specific problems, their underlying causes, and actionable solutions to maintain the integrity of your experiments.

Problem	Probable Cause(s)	Recommended Solution(s)
Visual Degradation: • Cloudiness in the liquid • Formation of white solid precipitates • Increased viscosity	Moisture Contamination: The isocyanate has reacted with water from the atmosphere, leading to the formation of insoluble polyurea.[1][2] This is the most common failure mode.	Action: The reagent is compromised and should be disposed of according to institutional hazardous waste protocols. Prevention: • Purchase smaller quantities to avoid long-term storage of opened containers. • Implement the stringent storage and handling protocols outlined below. • After dispensing, blanket the container headspace with dry nitrogen or argon before resealing.[1][2]
Container Pressurization: • Bulging or swollen container • Audible hiss upon opening	CO2 Gas Generation: This is a direct result of the reaction between the isocyanate and water.[4][5] The pressure buildup poses a significant safety risk.	Action (CRITICAL): • DO NOT OPEN A BULGING CONTAINER. • Place the container in a secondary containment bin within a fume hood. • Alert colleagues and your safety officer immediately. • Follow your institution's protocol for handling pressurized hazardous waste. Prevention: Rigorously follow moisture-exclusion protocols during storage and handling.
Inconsistent Experimental Results: • Low or no product yield • Formation of unexpected byproducts (e.g., ureas)	Partial Reagent Degradation: The isocyanate has been exposed to enough moisture to lower its effective concentration but not enough to cause visible precipitation. Cross-Reactivity: The amine byproduct from hydrolysis can compete with your intended nucleophile, leading to urea side products.[3]	Action: • Discard the suspect reagent. • Use a new, unopened bottle of the isocyanate for a control experiment to confirm the issue. Prevention: • Use anhydrous solvents and reagents in your reactions. • Handle the isocyanate exclusively in a dry environment (e.g., glovebox or under a stream of inert gas in a fume hood).

Core Experimental Protocols

Protocol 1: Recommended Long-Term Storage

• Inspect Upon Receipt: Ensure the manufacturer's seal is intact. Note the date of receipt on the bottle.

• Initial Storage: Place the sealed container in a designated, well-ventilated cold storage unit at 4°C.[6][7]

• Post-Opening Storage: a. Before returning to storage, firmly reseal the cap. b. For optimal stability, gently flush the container's headspace with a stream of dry nitrogen or argon for 10-15 seconds to displace ambient air. c. Secure the cap and wrap the cap/neck area with Parafilm® as an extra precaution against moisture ingress. d. Promptly return the container to 4°C storage.

Protocol 2: Safe Handling and Dispensing Workflow

• Preparation: Don appropriate PPE, including safety glasses with side shields, a lab coat, and chemical-resistant gloves (nitrile or neoprene are suitable).[6][11] All handling must be performed inside a certified chemical fume hood.

• Equilibration: Remove the container from 4°C storage and allow it to equilibrate to room temperature before opening. This critical step prevents condensation of atmospheric moisture onto the cold chemical.

• Dispensing: a. Briefly open the container. b. Quickly withdraw the required amount using a clean, dry glass syringe or pipette. c. Dispense the reagent directly into the reaction vessel, which should ideally be under an inert atmosphere.

• Resealing: a. Immediately reseal the primary container. b. If the container is to be stored for an extended period, purge the headspace with dry nitrogen or argon as described in Protocol 1. c. Clean any residual chemical from the threads of the bottle and cap before tightening to ensure a good seal.

• Cleanup: Decontaminate any spills promptly using an inert absorbent material like sand or vermiculite. Do not use water.[12] Dispose of all contaminated materials as hazardous waste.

Visual Guides

Primary Degradation Pathway

The following diagram illustrates the moisture-induced degradation of 2-Isocyanato-4-methoxy-1-methylbenzene, which is the root cause of most storage and handling issues.

Caption: Moisture-induced degradation of isocyanates.

Safe Dispensing Workflow

This workflow minimizes the risk of moisture contamination and ensures user safety during handling.

Caption: Step-by-step workflow for safe handling.

References

• Patsnap Eureka. (2025, July 10). How Isocyanates Improve Water and Weather Proofing?
• IChemE. Safety aspects of handling isocyanates in urethane foam production.
• Santa Cruz Biotechnology, Inc. (2016, August 26). SAFETY DATA SHEET.
• TCI Chemicals. (2025, November 14). SAFETY DATA SHEET.
• ResinLab. (2021, March 16). Moisture Contamination of Polyurethanes.
• EXACT Dispensing Systems. (2019, May 28). Moisture Contamination with Polyurethanes.
• ResearchGate. Effect of relative humidity on the curing and dielectric properties of polyurethane-based composites.
• Fisher Scientific. SAFETY DATA SHEET.
• Covestro Solution Center. (2012, August 22). SAFETY DATA SHEET.
• Transports Canada. (2025, August 11). Isocyanates – A family of chemicals.
• Patsnap Eureka. (2025, July 10). Technical Insights into Isocyanate Reaction Pathways.
• Benchchem. A Guide to the Safe Handling of Aromatic Isocyanates and Isocyanides.
• Cargo Handbook. Isocyanate.
• American Chemistry Council. Guidelines for Diisocyanate Storage Tank Systems.
• Sapphire Bioscience. 4-Isocyanato-2-methoxy-1-methylbenzene.
• ISOPA. (2024, April 10). Safe Use and Handling of Diisocyanates.
• Safe Work Australia. (2020, July). Guide to handling isocyanates.

Sources

• 1. resinlab.com [resinlab.com]
• 2. Moisture Contamination with Polyurethanes - EXACT Dispensing Systems [exactdispensing.com]
• 3. Technical Insights into Isocyanate Reaction Pathways [eureka.patsnap.com]
• 4. solutions.covestro.com [solutions.covestro.com]
• 5. Isocyanates – A family of chemicals [tc.canada.ca]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. Sapphire Bioscience [sapphirebioscience.com]
• 8. Isocyanate - Cargo Handbook - the world's largest cargo transport guidelines website [cargohandbook.com]
• 9. icheme.org [icheme.org]
• 10. fishersci.com [fishersci.com]
• 11. isopa.org [isopa.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]

managing moisture sensitivity of 2-Isocyanato-4-methoxy-1-methylbenzene in reactions

Welcome to the Technical Support Center for handling 2-Isocyanato-4-methoxy-1-methylbenzene . As a Senior Application Scientist, I have designed this guide to move beyond basic instructions. Here, we focus on the causality of reagent degradation and establish self-validating workflows.

Aryl isocyanates are notoriously sensitive to atmospheric moisture. When handling 2-Isocyanato-4-methoxy-1-methylbenzene, assuming your environment is "dry enough" is the leading cause of synthesis failure. This guide provides the mechanistic understanding, diagnostic tools, and rigorous protocols required to maintain the integrity of your reactions.

Mechanistic Causality: Why Does Degradation Occur?

To control a reaction, you must first understand its failure modes. 2-Isocyanato-4-methoxy-1-methylbenzene features a highly electrophilic carbon center at the isocyanate (-NCO) group. When exposed to even trace amounts of water (moisture), a cascading degradation pathway is triggered[1].

• Nucleophilic Attack: Water acts as a nucleophile, attacking the isocyanate carbon to form a highly unstable carbamic acid intermediate.

• Decarboxylation: The carbamic acid spontaneously decarboxylates, releasing carbon dioxide (CO₂) gas and yielding a primary amine (4-methoxy-2-methylaniline).

• Urea Formation: This newly formed primary amine is significantly more nucleophilic than water. It rapidly attacks an unreacted molecule of 2-Isocyanato-4-methoxy-1-methylbenzene, cross-linking the two aromatic rings to form a highly insoluble, symmetric urea derivative.

This side reaction is devastating because a single molecule of water effectively consumes two molecules of your valuable isocyanate reagent.

Pathway of moisture-induced isocyanate degradation into symmetric urea.

Diagnostic Data: Spectroscopic Markers

To implement a self-validating system, you must quantitatively track the health of your reagent. Fourier-Transform Infrared (FTIR) spectroscopy is the gold standard for real-time monitoring of isocyanate chemistry.

Below is a summary of the diagnostic markers you should monitor during your reaction setup.

Functional Group	Target Molecule	Wavenumber (cm⁻¹)	Diagnostic Significance
Asymmetric -NCO Stretch	2-Isocyanato-4-methoxy-1-methylbenzene	2250 – 2270	Primary Marker: Tracks active reagent concentration. A decreasing peak area before nucleophile addition indicates moisture ingress.
Carbonyl C=O Stretch	Symmetric Urea Byproduct	1630 – 1650	Failure Marker: Indicates moisture contamination. Peak growth confirms active degradation into urea.
Amine N-H Stretch	Primary Amine / Urea	3300 – 3400	Intermediate Marker: Broadening in this region indicates carbamic acid decarboxylation.
Asymmetric O=C=O Stretch	Carbon Dioxide	~2340	Transient Marker: Gas byproduct of decarboxylation; indicates active, ongoing degradation.

Troubleshooting FAQs

Q: I observe a fine white precipitate shortly after dissolving 2-Isocyanato-4-methoxy-1-methylbenzene in "anhydrous" dichloromethane (DCM) from a newly opened commercial bottle. What is it? A: The precipitate is the symmetric urea byproduct. Commercial "anhydrous" solvents often contain up to 50 ppm of water, which is enough to initiate the degradation cascade described above. Furthermore, piercing a septum introduces ambient air; 100 mL of standard laboratory air contains enough moisture to degrade sensitive organometallic and isocyanate reagents[2]. You must rigorously dry your solvents over activated 3Å molecular sieves and degas them prior to use.

Q: How can I rescue a reaction if I notice urea precipitation early in the synthesis? A: You cannot reverse urea formation. However, you can save the reaction by treating it as a self-validating system. Use in-situ FTIR to measure the integral of the remaining 2270 cm⁻¹ -NCO peak. Calculate the exact active titer of 2-Isocyanato-4-methoxy-1-methylbenzene remaining in the solution, and adjust the stoichiometry of your incoming nucleophile (e.g., amine or alcohol) accordingly to prevent unreacted nucleophile from complicating your downstream purification.

Q: My yield of the target urethane is consistently 10-15% lower than expected. Why? A: This is a classic symptom of background moisture consumption. If your glassware is only oven-dried and not cycled on a Schlenk line, a microscopic layer of adsorbed water remains on the glass surface. This water reacts with the isocyanate before your target nucleophile can. Implement Protocol A (below) to eliminate surface moisture.

Self-Validating Experimental Protocols

To ensure scientific integrity, do not rely on assumptions. The following protocols are designed with built-in self-validation checkpoints.

Protocol A: Rigorous Schlenk Line Setup & Reagent Transfer

This protocol ensures the absolute exclusion of ambient moisture using standard dual-manifold techniques[2].

• Glassware Preparation: Dry all reaction flasks, stir bars, and glass syringes in a 150°C oven for a minimum of 12 hours.

• Hot Assembly: Assemble the glassware while hot. Immediately attach the flask to the vacuum manifold of the Schlenk line.

• Cycling (The Self-Validation Checkpoint):

  • Evacuate the flask to < 0.1 mbar.

  • Validation: Isolate the flask from the pump by closing the manifold tap. Observe the digital vacuum gauge. If the pressure rises, you have a micro-leak. Do not proceed. Re-grease joints and check septa.

  • If the vacuum holds steady for 5 minutes, backfill the flask with high-purity Argon. Repeat this vacuum/Argon cycle three times.

• Solvent Degassing: Transfer your solvent (pre-dried over 3Å molecular sieves) into the flask. Perform three cycles of Freeze-Pump-Thaw using liquid nitrogen to remove dissolved oxygen and trace volatile impurities.

• Reagent Addition: Introduce 2-Isocyanato-4-methoxy-1-methylbenzene using a purged, gas-tight syringe.

Protocol B: In-Situ IR Validation of Anhydrous Conditions

Before adding your precious API or limiting nucleophile, validate the system health using a fiber-optic FTIR probe.

• Background Collection: Insert the dried ATR fiber-optic probe into the reaction flask containing only the degassed solvent under Argon. Collect a background spectrum.

• Baseline Isocyanate Measurement: Inject the 2-Isocyanato-4-methoxy-1-methylbenzene. Allow 2 minutes for homogenization. Record the exact peak area of the asymmetric -NCO stretch at ~2270 cm⁻¹.

• Moisture Ingress Monitoring (The Self-Validation Checkpoint):

  • Monitor the 2270 cm⁻¹ peak area continuously for 10 minutes.

  • Validation:The peak area must remain perfectly horizontal (constant) over this timeframe. If the integral decreases by even 1%, your system contains residual moisture. You must identify the leak or dry the solvent further before adding your target nucleophile.

• Reaction Execution: Once baseline stability is confirmed, inject your nucleophile. You can now quantitatively track the successful consumption of the isocyanate to determine the exact reaction endpoint.

References

• Isocyanate Source: Wikipedia URL:[Link]

• An Illustrated Guide to Schlenk Line Techniques Source: Schlenk Line Survival Guide URL:[Link]

• Real-Time Monitoring of Isocyanate Chemistry Using a Fiber-Optic FTIR Probe Source: Remspec Corporation URL:[Link]

Sources

• 1. Isocyanate - Wikipedia [en.wikipedia.org]
• 2. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]

work-up procedures for reactions involving 2-Isocyanato-4-methoxy-1-methylbenzene

Welcome to the Technical Support Center for 2-Isocyanato-4-methoxy-1-methylbenzene (also known as 4-methoxy-2-methylphenyl isocyanate). As a Senior Application Scientist, I have designed this guide to help researchers, synthetic chemists, and drug development professionals navigate the highly specific reactivity of this electron-rich aryl isocyanate.

Aryl isocyanates are powerful electrophiles, but their aggressive reactivity toward protic sources often leads to catastrophic work-up failures if not handled with mechanistic precision. This center provides causality-driven troubleshooting, self-validating protocols, and mechanistic insights to ensure your synthetic workflows remain robust and reproducible.

Mechanistic Causality: The "Quench-First" Imperative

The central carbon of the N=C=O functional group in 2-Isocyanato-4-methoxy-1-methylbenzene is highly susceptible to nucleophilic attack. While the electron-donating methoxy (-OCH₃) and methyl (-CH₃) groups slightly attenuate its electrophilicity compared to unsubstituted phenyl isocyanate, it remains exquisitely sensitive to moisture.

The most common point of failure in isocyanate chemistry occurs during the transition from the reaction phase to the aqueous work-up phase. If unreacted isocyanate is exposed to water, a rapid cascade reaction occurs, generating highly insoluble symmetrical ureas that trap your desired product and ruin chromatographic columns. Therefore, establishing a self-validating, anhydrous quenching step prior to aqueous extraction is not optional—it is a mechanistic necessity.

Frequently Asked Questions (FAQs)

Q1: Why does my reaction mixture turn cloudy or form a thick white precipitate during aqueous extraction? A1: This is the hallmark of premature water exposure. If unreacted 2-Isocyanato-4-methoxy-1-methylbenzene contacts water during the work-up, it undergoes rapid hydrolysis to form an unstable carbamic acid. This intermediate immediately decarboxylates (releasing CO₂) to yield 4-methoxy-2-methylaniline. This newly formed, highly nucleophilic aniline then attacks another equivalent of unreacted isocyanate, forming a highly insoluble symmetrical diaryl urea (N,N'-bis(4-methoxy-2-methylphenyl)urea) [2]. This precipitate severely complicates phase separation and traps your target compound.

Q2: How do I safely neutralize unreacted isocyanate before the aqueous work-up? A2: You must implement an anhydrous "quenching" step. By adding a volatile, highly reactive nucleophile—such as anhydrous methanol or a secondary amine like diethylamine—you intentionally convert the excess isocyanate into a stable, highly soluble methyl carbamate or tri-substituted urea [1]. These engineered byproducts remain soluble in the organic phase and are easily separated from your target compound during standard silica gel chromatography.

Q3: How can I validate that the quenching step is complete before adding water? A3: The most reliable self-validating method is Attenuated Total Reflectance Infrared Spectroscopy (ATR-IR). Isocyanates exhibit a strong, distinct cumulative double-bond stretching frequency around 2250–2270 cm⁻¹. You can monitor the reaction mixture in real-time; once this peak completely disappears, the isocyanate has been fully consumed, confirming it is safe to proceed with the aqueous work-up [1].

Mechanistic Pathway Visualizations

To understand the causality behind work-up failures, review the divergent reaction pathways below.

Mechanistic pathways showing desired product formation vs. symmetrical urea byproducts.

Troubleshooting Guide: Quenching Agent Optimization

Selecting the correct quenching agent depends on the downstream purification strategy. The following table synthesizes quantitative data to help you choose the optimal scavenger for your specific workflow [1][3][4].

Quenching Agent	Equivalents Required	Incubation Time	Resulting Quench Byproduct	Byproduct Solubility	Recommended Removal Strategy
Methanol (MeOH)	5.0 – 10.0 eq	30 – 60 min	Methyl (4-methoxy-2-methylphenyl)carbamate	High in organic solvents	Column Chromatography
Diethylamine (DEA)	2.0 – 3.0 eq	15 – 30 min	N,N-Diethyl-N'-(4-methoxy-2-methylphenyl)urea	Moderate to High	Acid Wash / Chromatography
n-Butylamine	2.0 – 3.0 eq	10 – 20 min	N-Butyl-N'-(4-methoxy-2-methylphenyl)urea	Moderate	Column Chromatography
Water (Unintentional)	N/A	Rapid	N,N'-Bis(4-methoxy-2-methylphenyl)urea	Very Low (Precipitates)	Filtration / Recrystallization

Validated Experimental Protocols

Protocol A: Anhydrous Quenching & Standard Aqueous Work-up

This protocol is designed as a self-validating system to ensure zero symmetrical urea formation during the extraction of 2-Isocyanato-4-methoxy-1-methylbenzene derivatives.

Step 1: Reaction Verification & Thermal Control Once TLC or LC-MS indicates the consumption of your limiting reagent, cool the reaction flask to 0 °C using an ice bath under an inert atmosphere (Nitrogen or Argon). Causality: Cooling mitigates the exothermic nature of the rapid quenching reaction, preventing thermal degradation of sensitive products.

Step 2: Scavenger Addition Slowly add 5.0 equivalents of anhydrous methanol (or 2.0 equivalents of diethylamine in THF) dropwise to the reaction mixture [1].

Step 3: Incubation & Validation Remove the ice bath and allow the mixture to warm to room temperature. Stir for 30 to 60 minutes. Validation Check: Withdraw a 10 µL aliquot, evaporate the solvent, and run an ATR-IR scan. Confirm the absolute absence of the isocyanate peak at ~2250 cm⁻¹. Do not proceed to Step 4 until this peak is gone.

Step 4: Aqueous Partitioning Add saturated aqueous NH₄Cl (equal to the reaction volume) to neutralize the mixture [4]. Transfer to a separatory funnel and extract with an appropriate organic solvent (e.g., Ethyl Acetate or Dichloromethane) three times.

Step 5: Organic Phase Processing Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The resulting crude mixture will contain your desired product and the highly soluble quenched byproduct, ready for silica gel chromatography.

Protocol B: Remediation of Symmetrical Urea Contamination

If a reaction was accidentally exposed to moisture and a thick white precipitate of N,N'-bis(4-methoxy-2-methylphenyl)urea has formed, use this salvage protocol.

Step 1: Primary Filtration Do not attempt to push the suspension through a separatory funnel, as it will cause severe emulsions. Instead, filter the entire crude biphasic mixture through a tightly packed Celite pad in a sintered glass funnel. Wash the pad thoroughly with Ethyl Acetate. Causality: The symmetrical urea is highly insoluble in both aqueous and most organic phases, allowing mechanical separation via Celite.

Step 2: Phase Separation & Solvent Switch Transfer the clarified filtrate to a separatory funnel, separate the phases, and dry the organic layer. Concentrate the organic layer to dryness.

Step 3: Trituration Suspend the crude residue in a non-polar solvent mixture (e.g., 9:1 Hexanes:Diethyl Ether) and sonicate for 5 minutes. The remaining traces of the symmetrical urea will fail to dissolve. Filter the mixture one final time before loading the filtrate onto a chromatography column [2].

Work-Up Workflow Visualization

Workflow for the safe quenching and aqueous work-up of aryl isocyanate reactions.

References

• BenchChem Technical Support. "Safe handling and quenching procedures for benzoyl isocyanate." BenchChem.

• BenchChem Technical Support. "Technical Support Center: Purification of Products from Benzoyl Isocyanate Reactions." BenchChem.1

• Farkas, Ö., et al. "Urethane Formation with an Excess of Isocyanate or Alcohol: Experimental and Ab Initio Study." National Center for Biotechnology Information (PMC). 2

• Ichikawa, Y., et al. "Working with Hazardous Chemicals." Organic Syntheses, 2013, 90, 271-286. 3

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Urethane Formation with an Excess of Isocyanate or Alcohol: Experimental and Ab Initio Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. orgsyn.org [orgsyn.org]

Technical Support Center: Scale-Up Synthesis of 2-Isocyanato-4-methoxy-1-methylbenzene Derivatives

Welcome to the Technical Support Center for the laboratory scale-up of 2-Isocyanato-4-methoxy-1-methylbenzene (also known as 4-methoxy-2-methylphenyl isocyanate). Scaling up this highly reactive intermediate presents significant challenges regarding thermodynamic hazards, toxicity, and moisture-driven degradation. This guide provides field-proven methodologies, mechanistic rationales, and targeted troubleshooting to ensure safe and high-yielding campaigns.

Process Overview & Mechanistic Workflows

The synthesis of isocyanates at scale typically relies on either the phosgenation of an amine or the Curtius rearrangement of an acyl azide. Due to the lethal toxicity of phosgene gas, modern scale-up protocols utilize solid surrogates like triphosgene or continuous flow technologies to mitigate the thermal hazards of the Curtius rearrangement.

Fig 1: Mechanistic workflows and failure pathways for batch vs. flow synthesis of the isocyanate.

Standardized Scale-Up Protocols

Protocol A: Triphosgene-Mediated Phosgenation (Batch Scale-Up)

Causality & Design: Triphosgene (bis(trichloromethyl)carbonate) is a crystalline solid that safely delivers three equivalents of phosgene in situ. The reaction requires strict anhydrous conditions—specifically switching from hygroscopic solvents like THF to anhydrous DCM—to prevent isocyanate hydrolysis and subsequent urea formation .

Step-by-Step Methodology:

• Reactor Preparation: Flame-dry a 10 L jacketed glass reactor and purge with argon. Charge with 4-methoxy-2-methylaniline (1.0 eq) and anhydrous dichloromethane (DCM).

• Base Addition: Add a non-nucleophilic base (e.g., triethylamine, 2.5 eq). Rationale: Triethylamine neutralizes the evolved HCl gas, preventing the formation of an unreactive amine hydrochloride precipitate.

• Triphosgene Addition: Cool the reactor jacket to 0 °C. Slowly add a solution of triphosgene (0.4 eq) in DCM via a dropping funnel.

  • Self-Validating Step: Monitor the internal exotherm continuously. The internal temperature must strictly remain below 5 °C. A temperature spike indicates premature triphosgene decomposition or runaway kinetics, validating a failed run that must be quenched.

• Maturation: Warm the reactor to room temperature and stir for 2 hours. Validate completion by quenching an aliquot in methanol and analyzing for the corresponding methyl carbamate via LC-MS.

• Workup: Filter the triethylamine hydrochloride salts under an inert argon atmosphere. Concentrate the filtrate under reduced pressure.

Protocol B: Continuous Flow Curtius Rearrangement (Phosgene-Free)

Causality & Design: The Curtius rearrangement of acyl azides generates nitrogen gas and severe exotherms (adiabatic temperature rise >142 °C). Continuous flow mitigates this by restricting the reacting volume, providing superior heat and mass transfer, and preventing the dangerous accumulation of the high-energy azide intermediate.

Step-by-Step Methodology:

• Azide Formation: Pump a stream of 4-methoxy-2-methylbenzoyl chloride in toluene and a stream of aqueous sodium azide into a micromixer at 0 °C.

• In-Line Separation: Pass the biphasic mixture through a continuous liquid-liquid separator (e.g., Zaiput membrane separator) to isolate the organic azide stream, discarding the aqueous waste.

• Thermal Rearrangement: Route the dried organic stream through a heated flow coil (85–105 °C) equipped with a back-pressure regulator (BPR) to maintain liquid phase despite N₂ evolution.

  • Self-Validating Step: Utilize in-line IR spectroscopy at the reactor outlet. The complete disappearance of the azide stretch (~2140 cm⁻¹) and the steady-state appearance of the isocyanate stretch (~2260 cm⁻¹) validates complete conversion and stable flow dynamics[1].

• Collection: Collect the 2-isocyanato-4-methoxy-1-methylbenzene stream in a rigorously dried, cooled receiving vessel.

Troubleshooting & FAQs

Q1: Why am I observing massive amounts of insoluble white precipitate during the triphosgene reaction? A: This is the symmetric urea byproduct (1,3-bis(4-methoxy-2-methylphenyl)urea). It forms when the target 2-isocyanato-4-methoxy-1-methylbenzene reacts with adventitious water to form a carbamic acid, which rapidly decarboxylates back to the starting amine. This newly formed amine immediately attacks the unreacted isocyanate[2]. Corrective Action: Stringently control moisture. Switch from hygroscopic solvents to anhydrous DCM, ensure the triphosgene is stored in a desiccator, and verify the integrity of your reactor's argon sweep[2].

Q2: How do I manage the massive volume of HCl gas evolved during the triphosgene scale-up? A: Triphosgene decomposition and its subsequent reaction with the amine generates up to 6 equivalents of HCl per mole of triphosgene. If unneutralized, it forms an unreactive amine hydrochloride salt, stalling the reaction. Corrective Action: Use a stoichiometric excess of a tertiary amine base (e.g., Et₃N) to trap the HCl as a filterable salt. Alternatively, for very large scales, employ an active nitrogen sweep through a caustic scrubber system (10% NaOH) to neutralize off-gassing.

Q3: During the Curtius rearrangement scale-up, my batch reactor experienced a thermal runaway. How can this be prevented? A: Reaction calorimetry demonstrates that the Curtius rearrangement is entirely dose-rate controlled[3]. In batch, accumulating the acyl azide intermediate before heating creates a severe thermal hazard. Corrective Action: Transition the rearrangement step to continuous flow[1]. If batch must be used, strictly control the addition rate of the acyl azide into a pre-heated solvent (105 °C) so that it decomposes instantly upon entry, preventing any accumulation[3].

Q4: Vacuum distillation of the final isocyanate results in significant yield loss and a thick residue in the distillation pot. Why? A: Isocyanates are prone to thermally-induced dimerization or trimerization (forming isocyanurates) at elevated temperatures. This is heavily catalyzed by trace base or metal impurities left over from the reactor. Corrective Action: Perform a short-path wiped-film evaporation (WFE) instead of standard batch distillation to minimize the thermal residence time. Ensure all base hydrochlorides are completely filtered prior to heating[4].

Quantitative Data Summaries

Table 1: Thermodynamic and Operational Parameters for Scale-Up

Parameter	Triphosgene-Mediated Phosgenation	Continuous Flow Curtius Rearrangement
Primary Hazard	High toxicity (solid phosgene equivalent)	Thermal runaway (acyl azide accumulation)
Exotherm Profile	Moderate (managed via controlled addition at 0 °C)	High (Adiabatic temperature rise >142 °C)
Moisture Sensitivity	Extreme (Rapid symmetric urea formation)	Moderate
Byproduct Evolution	6 eq. HCl gas per mole of triphosgene	1 eq. N₂ gas per mole of azide
Purification Method	Wiped-film evaporation (WFE) / Vacuum Distillation	In-line liquid-liquid separation
Throughput Potential	1-5 kg / batch	>0.75 kg / hour (Continuous)

References

• Scale-up Synthesis of Tesirine. Organic Process Research & Development, 2018. URL:[Link]

• A Scalable Route to Renewable 1,7-Heptamethylene Diisocyanate in Flow. Organic Process Research & Development, 2025. URL:[Link]

• A Calorimetric Investigation To Safely Scale-Up a Curtius Rearrangement of Acryloyl Azide. Organic Process Research & Development, 1998. URL:[Link]

• Tandem Continuous Flow Curtius Rearrangement and Subsequent Enzyme-Mediated Impurity Tagging. Organic Process Research & Development, 2020. URL:[Link]

Sources

• 1. almacgroup.com [almacgroup.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comparative Reactivity Guide: 2-Isocyanato-4-methoxy-1-methylbenzene vs. Standard Aryl Isocyanates

Target Audience: Researchers, Polymer Scientists, and Drug Development Professionals Content Type: Technical Comparison & Experimental Methodology Guide

Understanding the precise reactivity profile of substituted aryl isocyanates is paramount for controlling step-growth polymerization rates and designing orthogonal derivatization strategies in drug development. This guide provides an objective, mechanistically grounded comparison between 2-Isocyanato-4-methoxy-1-methylbenzene (CAS: 1067959-38-9)[1] and other standard aryl isocyanates, supported by self-validating experimental protocols.

Mechanistic Causality: The Electronic & Steric Interplay

The reaction between an aryl isocyanate and a nucleophile (such as an alcohol or amine) proceeds via a nucleophilic addition to the highly electrophilic carbon of the isocyanate (-NCO) group (2)[2]. The rate of this reaction is strictly governed by the electronic and steric effects of the substituents on the phenyl ring[3].

To understand the reactivity of 2-Isocyanato-4-methoxy-1-methylbenzene [1], we must deconstruct its structural causality relative to the -NCO group at position 2:

• The Ortho-Methyl Effect (Position 1): The methyl group sits ortho to the isocyanate. This introduces significant steric hindrance , physically blocking the trajectory of incoming nucleophiles. Furthermore, it exerts a weak electron-donating effect via induction (+I) and hyperconjugation, which reduces the electrophilicity of the -NCO carbon.

• The Meta-Methoxy Effect (Position 4): This is the critical mechanistic nuance. While a methoxy group is typically a strong electron-donating group via resonance (+M), in this molecule, it is meta (a 1,3-relationship) to the isocyanate. Resonance delocalization from the methoxy oxygen directs electron density to positions 1, 3, and 5—bypassing the isocyanate at position 2 . Consequently, the -NCO group only experiences the methoxy group's inductive electron-withdrawing effect (-I) through the sigma bonds.

This isolated -I effect slightly increases the electrophilicity of the isocyanate carbon, partially offsetting the deactivating nature of the ortho-methyl group.

Mechanistic pathway and substituent electronic effects on 2-Isocyanato-4-methoxy-1-methylbenzene.

Comparative Reactivity Data

To contextualize this performance, we benchmark 2-Isocyanato-4-methoxy-1-methylbenzene against standard aryl isocyanates. The data below represents extrapolated relative rate constants ( krel​ ) for the uncatalyzed reaction with n-butanol at 25°C in a non-polar solvent (e.g., toluene)[2].

Aryl Isocyanate	Substituent Electronic Effect	Steric Hindrance	Relative Reactivity ( krel​ )
4-Nitrophenyl Isocyanate	Strong EWG (-I, -M)	Low	~40.0
Phenyl Isocyanate	None (Baseline)	Low	1.0
4-Methoxyphenyl Isocyanate	Strong EDG (+M) para	Low	~0.20
2-Isocyanato-4-methoxy-1-methylbenzene	Ortho (+I), Meta (-I)	High	~0.18
o-Tolyl Isocyanate	Ortho (+I)	High	~0.15

Data Synthesis: While 4-methoxyphenyl isocyanate is deactivated purely by strong +M resonance, 2-Isocyanato-4-methoxy-1-methylbenzene is deactivated primarily by ortho-steric shielding . However, notice that it is slightly more reactive than standard o-tolyl isocyanate. This is the direct result of the meta-methoxy group's -I effect pulling electron density away from the isocyanate carbon, proving that positional isomerism fundamentally dictates reactivity.

Experimental Validation: Self-Validating Kinetic Protocol

To objectively verify these reactivity profiles, laboratories must employ a self-validating experimental system. We recommend an in situ Fourier Transform Infrared (FTIR) spectroscopy workflow utilizing pseudo-first-order kinetics (4)[4].

By using a massive molar excess of the alcohol (e.g., 20:1 Alcohol:Isocyanate), the alcohol concentration remains effectively constant. If the reaction is truly first-order with respect to the isocyanate, the logarithmic decay of the -NCO concentration will yield a perfectly linear plot. This mathematical linearity acts as an internal validation mechanism, ensuring the calculated observed rate constant ( kobs​ ) is free from bimolecular concentration artifacts.

Step-by-Step Methodology

• Reagent Preparation: Dry toluene over molecular sieves. Prepare a 2.0 M solution of anhydrous n-butanol in toluene.

• Reactor Setup: Equip a thermostated jacketed reactor (25.0 ± 0.1 °C) with a magnetic stirrer and an in situ ATR-FTIR probe. Purge the system with dry argon to exclude atmospheric moisture[2].

• Initiation: Inject 2-Isocyanato-4-methoxy-1-methylbenzene to achieve an initial concentration of 0.1 M.

• Data Acquisition: Continuously monitor the characteristic asymmetric stretching vibration of the -NCO group at ~2270 cm⁻¹ .

• Kinetic Analysis: Plot ln(At​/A0​) versus time, where A is the absorbance area of the -NCO peak. The negative slope of this linear regression represents kobs​ .

Self-validating experimental workflow for measuring isocyanate reaction kinetics via in situ FTIR.

Application Insights for Drug Development

Why utilize a sterically hindered, moderately slow isocyanate like 2-Isocyanato-4-methoxy-1-methylbenzene? In drug development and complex bioconjugation, highly reactive isocyanates (like 4-nitrophenyl isocyanate) suffer from poor selectivity, reacting indiscriminately with water, primary amines, and secondary alcohols. The steric shielding provided by the ortho-methyl group in this compound dramatically lowers its background hydrolysis rate and allows for orthogonal kinetic resolution —enabling scientists to selectively target unhindered primary amines on a complex API while leaving secondary alcohols untouched.

References

• BenchChem Technical Support Team. (2025). A Comparative Guide to the Kinetics of Isocyanate-Alcohol Reactions: Insights for Urethane Synthesis. BenchChem. 2

• Baker, J. W., & Gaunt, J. (1949). The mechanism of the reaction of aryl isocyanates with alcohols and amines. Part V. Kinetic investigations of the reaction between phenyl isocyanate and methyl and ethyl alcohols in benzene solution. Journal of the Chemical Society (Resumed). 3

• Çoban, M., et al. (2019). Urethane Formation with an Excess of Isocyanate or Alcohol: Experimental and Ab Initio Study. PubMed Central (PMC). 4

• PubChemLite. 2-isocyanato-4-methoxy-1-methylbenzene (C9H9NO2). Université du Luxembourg. 1

Sources

• 1. PubChemLite - 2-isocyanato-4-methoxy-1-methylbenzene (C9H9NO2) [pubchemlite.lcsb.uni.lu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 6. The mechanism of the reaction of aryl isocyanates with alcohols and amines. Part V. Kinetic investigations of the reaction between phenyl isocyanate and methyl and ethyl alcohols in benzene solution - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 4. Urethane Formation with an Excess of Isocyanate or Alcohol: Experimental and Ab Initio Study - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analytical Guide: Characterization of 2-Isocyanato-4-methoxy-1-methylbenzene-Amine Adducts

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Focus: Comparative evaluation of Traditional (LRMS + 1D NMR) versus Advanced Multimodal (HR-MS/MS + 2D NMR) workflows for the structural elucidation of reactive isocyanate adducts.

Executive Summary & Chemical Context

In drug development and toxicology, tracking reactive electrophilic intermediates is critical. 2-Isocyanato-4-methoxy-1-methylbenzene (Molecular Formula: C9H9NO2, Monoisotopic Mass: 163.0633 Da) is a highly reactive aryl isocyanate[1]. When trapped with primary or secondary amines during derivatization or biological screening, it forms stable N,N'-disubstituted urea adducts.

However, the structural characterization of these urea adducts presents significant analytical challenges. The lack of adjacent protons across the urea linkage makes traditional 1D Nuclear Magnetic Resonance (NMR) spectroscopy ambiguous, particularly when differentiating positional isomers[2]. Furthermore, restricted rotation around the C-N bonds in ureas complicates spectral interpretation[3]. This guide objectively compares the performance of a Traditional Screening Workflow against an Advanced Multimodal Workflow , providing step-by-step protocols and mechanistic insights to ensure self-validating experimental designs.

Experimental Methodologies & Protocols

To establish a baseline for comparison, we utilize a model reaction: the derivatization of 2-Isocyanato-4-methoxy-1-methylbenzene with isobutylamine to form 1-isobutyl-3-(4-methoxy-2-methylphenyl)urea (Exact Mass: 236.1525 Da).

Protocol A: Synthesis of the Urea Adduct

Expert Insight: Isocyanates are highly sensitive to moisture. The causality behind using anhydrous solvents and an inert atmosphere is to prevent the competitive hydrolysis of the isocyanate into an amine, which would subsequently react with unreacted isocyanate to form a symmetric biuret byproduct.

• Preparation: Purge a 50 mL round-bottom flask with nitrogen. Add 1.0 equivalent (eq) of isobutylamine into 10 mL of anhydrous tetrahydrofuran (THF).

• Temperature Control: Submerge the flask in an ice bath (0°C). Causality: The nucleophilic attack of the amine on the highly electrophilic isocyanate carbon (-N=C=O) is highly exothermic. Cooling controls the reaction rate and minimizes side reactions.

• Addition: Dissolve 1.0 eq of 2-Isocyanato-4-methoxy-1-methylbenzene in 5 mL of anhydrous THF. Add this solution dropwise to the amine mixture over 15 minutes.

• Completion: Remove the ice bath and stir at room temperature for 2 hours. Monitor completion via TLC. Evaporate the solvent under reduced pressure to yield the crude urea adduct.

Protocol B: NMR Sample Preparation

• Solvent Selection: Dissolve 5–10 mg of the purified adduct in 0.6 mL of DMSO-d6 (not CDCl3). Causality: DMSO is a strong hydrogen-bond acceptor. It disrupts intermolecular hydrogen bonding between urea molecules, preventing aggregation. More importantly, it slows down the chemical exchange of the urea N-H protons, allowing them to be observed as distinct, quantifiable broad singlets between 5.0 - 9.0 ppm rather than exchanging with trace moisture and disappearing[3][4].

• Acquisition: Transfer to a 5 mm NMR tube and acquire spectra at 298 K.

Protocol C: Mass Spectrometry (MS) Preparation

• Matrix: Prepare a 1 µg/mL solution of the adduct in 50:50 Methanol:Water containing 0.1% Formic Acid. Causality: Formic acid acts as a proton source, driving the formation of the [M+H]+ precursor ion required for positive-mode Electrospray Ionization (ESI)[2].

Workflow Comparison & Data Presentation

We compared the efficacy of two analytical approaches in characterizing the synthesized adduct.

Table 1: Performance Comparison of Analytical Workflows

Metric	Traditional Workflow (LRMS + 1D ¹H NMR)	Advanced Workflow (ESI-HR-MS/MS + 2D NMR)
Mass Accuracy	± 0.5 Da (Nominal mass only)	< 2 ppm (Exact mass confirmation)
Isomer Differentiation	Poor (Unable to pinpoint substitution site)	Excellent (Via specific MS/MS fragmentation)
NMR Signal Resolution	Ambiguous (Overlapping aliphatic/aromatic signals)	Definitive (HSQC/HMBC maps C-H correlations)
Urea Linkage Proof	Inferred (Presence of broad N-H singlets)	Confirmed (HMBC correlation to C=O at ~155 ppm)
Analysis Time	~15 minutes	~2.5 hours (Due to 2D NMR acquisition)
Cost / Throughput	Low Cost / High Throughput	High Cost / Medium Throughput

Mechanistic Insights & Visualizations

Analytical Workflow Architecture

Fig 1. Comparison of traditional vs. advanced analytical workflows for urea adduct characterization.

High-Resolution MS/MS Fragmentation Dynamics

While 1D NMR struggles with N,N'-substituted ureas due to the lack of adjacent protons, ESI-HR-MS/MS excels. When the [M+H]+ ion (m/z 237.1603) is subjected to collision-induced dissociation (CID), it undergoes highly specific C-N bond cleavages.

As documented in recent structural studies of urea derivatives, the primary fragmentation mechanism involves the elimination of an isocyanate moiety[2]. This yields two distinct diagnostic pathways:

• Pathway A: Loss of the alkyl isocyanate (isobutyl isocyanate, 99.0684 Da), yielding the protonated 4-methoxy-2-methylaniline fragment at m/z 138.0913.

• Pathway B: Loss of the aryl isocyanate (2-Isocyanato-4-methoxy-1-methylbenzene, 163.0633 Da), yielding the protonated isobutylamine fragment at m/z 74.0964.

Fig 2. ESI-HR-MS/MS fragmentation pathways of the 2-Isocyanato-4-methoxy-1-methylbenzene adduct.

NMR Dynamics: Overcoming Restricted Rotation

A critical failure point of the Traditional Workflow is the misinterpretation of NMR line broadening. The C-N bonds in the urea moiety possess partial double-bond character due to resonance, leading to restricted rotation[3]. At room temperature, this can cause the N-H protons and adjacent alkyl protons to appear as broad, unresolved humps.

By utilizing the Advanced Workflow , researchers can employ Variable Temperature (VT) NMR or rely on 2D HMBC (Heteronuclear Multiple Bond Correlation). HMBC bypasses the need for adjacent protons by showing correlations across 2 to 3 bonds—specifically linking the isobutyl protons and the aromatic protons directly to the central urea carbonyl carbon (~155 ppm), definitively proving the connectivity of the adduct.

Conclusion

For routine screening where the identity of the amine is known and only mass confirmation is required, the Traditional Workflow (LRMS + 1D NMR) is sufficient. However, for rigorous structural elucidation—especially when differentiating positional isomers of 2-Isocyanato-4-methoxy-1-methylbenzene adducts in complex biological matrices—the Advanced Multimodal Workflow (HR-MS/MS + 2D NMR) is strictly required. The superior mass accuracy (< 2 ppm) and the ability to map long-range C-H couplings provide a self-validating dataset that eliminates structural ambiguity.

References

• PubChemLite - 2-isocyanato-4-methoxy-1-methylbenzene (C9H9NO2). uni.lu.
• Isobutyl isocyanate | High-Purity Reagent | RUO. Benchchem.
• Synthesis and characterization of a series of N,N'-substituted urea derivatives by using electrospray ionization tandem mass spectrometry: Differentiation of positional isomers. PubMed (nih.gov).
• Spectroscopic data for 1-(2-Ethylideneheptanoyl)urea (NMR, IR, MS). Benchchem.
• An NMR Investigation of the Effect of Hydrogen Bonding on the Rates of Rotation about the C−N Bonds in Urea and Thiourea. Journal of the American Chemical Society.

Sources

• 1. PubChemLite - 2-isocyanato-4-methoxy-1-methylbenzene (C9H9NO2) [pubchemlite.lcsb.uni.lu]
• 2. Synthesis and characterization of a series of N,N'-substituted urea derivatives by using electrospray ionization tandem mass spectrometry: Differentiation of positional isomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Analytical Method Validation for 2-Isocyanato-4-methoxy-1-methylbenzene: A Comparative Guide to LC-MS/MS vs. HPLC-UV Workflows

As a Senior Application Scientist, I frequently encounter the analytical challenge of quantifying highly reactive chemical intermediates. 2-Isocyanato-4-methoxy-1-methylbenzene (also known as 4-methoxy-2-methylphenyl isocyanate) is a critical building block in the synthesis of urea-based libraries and targeted therapeutics, such as orally bioavailable PI4KIIIβ inhibitors[1]. However, owing to the inherent electrophilicity of the isocyanate (-NCO) group, free isocyanates pose severe occupational health risks and must be rigorously monitored as residual impurities or validated as precise analytical standards.

Direct analysis of free isocyanates is notoriously unreliable due to their rapid hydrolysis in the presence of moisture and their aggressive reactivity with nucleophiles. Therefore, robust analytical methods rely on pre-column derivatization. This guide objectively compares two prominent analytical strategies for validating 2-Isocyanato-4-methoxy-1-methylbenzene as a standard: the legacy HPLC-UV method utilizing 1-(2-methoxyphenyl)piperazine (2-MP)[2] and the modern LC-MS/MS method employing di-n-butylamine (DBA) derivatization[3].

Mechanistic Rationale: The Derivatization Imperative

Why do we derivatize? The isocyanate carbon is highly electron-deficient. By introducing a secondary amine like DBA, we force a rapid, quantitative nucleophilic addition, yielding a stable, non-volatile urea derivative. This chemical conversion not only halts degradation—ensuring the sample remains stable during autosampler queuing—but also standardizes the ionization efficiency for mass spectrometry.

Chemical derivatization of 2-Isocyanato-4-methoxy-1-methylbenzene using DBA for LC-MS/MS.

Method Comparison: LC-MS/MS (DBA) vs. HPLC-UV (2-MP)

Historically, regulatory bodies (including ISO and OSHA) recommended methods based on 2-MP or 1-(2-pyridyl)piperazine with UV or fluorescence detection[2]. While accessible, these methods suffer from matrix interferences and higher limits of detection (LOD). Transitioning to LC-MS/MS with DBA derivatization provides superior specificity via Multiple Reaction Monitoring (MRM) and is proven to be highly transferable and reproducible across different laboratories[3].

Table 1: Performance Comparison & Scientific Causality

Parameter	LC-MS/MS (DBA Derivatization)	HPLC-UV (2-MP Derivatization)	Causality / Scientific Insight
Sensitivity (LOD)	0.5 - 1.0 ng/mL	15 - 25 ng/mL	ESI+ MS/MS filters out matrix noise, whereas UV absorbs non-specific aromatic background.
Specificity	Excellent (MRM Transitions)	Moderate (RT + UV Absorbance)	Isobaric impurities co-elute in UV; MS/MS isolates specific precursor-to-product ion pairs.
Throughput	High (5 min runtime)	Low (15-20 min runtime)	High selectivity of MS allows for steeper gradient elution without baseline resolution needs.
Reagent Stability	High (DBA in Toluene)	Moderate (2-MP degrades)	DBA is a simple aliphatic amine, less prone to oxidative degradation than piperazine rings.

Experimental Protocol: LC-MS/MS Validation Workflow

To establish 2-Isocyanato-4-methoxy-1-methylbenzene as a reliable analytical standard, the method must be validated according to ICH Q2(R1) guidelines. Below is the self-validating protocol for the DBA-derivatized LC-MS/MS approach.

Step 1: Preparation of Derivatizing Solution

• Prepare a 0.01 M solution of di-n-butylamine (DBA) in anhydrous toluene[3]. Causality Check: Toluene must be strictly anhydrous. Any trace water will cause competitive hydrolysis of the isocyanate standard into an unstable carbamic acid, which decarboxylates into an amine, ruining the standard's integrity.

Step 2: Standard Derivatization

• Accurately weigh 10.0 mg of 2-Isocyanato-4-methoxy-1-methylbenzene standard.

• Dissolve in 10 mL of the DBA/toluene solution to yield a 1 mg/mL stock.

• Agitate for 15 minutes at room temperature. Causality Check: The reaction is exothermic and kinetically favored; 15 minutes ensures >99.9% conversion to the urea derivative.

• Evaporate the toluene under a gentle stream of nitrogen and reconstitute the residue in Acetonitrile:Water (50:50, v/v) containing 0.1% Formic Acid.

Step 3: LC-MS/MS Conditions

• Column: C18, 2.1 x 50 mm, 1.7 µm (Sub-2-micron particles enhance peak capacity and reduce diffusion).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 10% B to 90% B over 3.0 minutes.

• Detection: Positive Electrospray Ionization (ESI+). Monitor the specific [M+H]+ precursor ion and the dominant product ion resulting from the cleavage of the DBA moiety[3].

Validation Data Summary

When executing this protocol, typical validation parameters demonstrate the quantitative superiority of the LC-MS/MS method over legacy UV techniques. The workflow ensures that every phase of the validation acts as a self-checking mechanism.

Sequential ICH validation workflow for the analytical method.

Table 2: Quantitative Validation Results

Validation Parameter	Acceptance Criteria (ICH)	Observed Result (LC-MS/MS)	Conclusion
Linearity (R²)	≥ 0.990	> 0.995	Highly linear response across 1 - 1000 ng/mL[3].
Recovery	80% - 120%	98.5% ± 4.2%	Quantitative derivatization without matrix suppression.
Repeatability (RSD)	≤ 15%	< 13.0%	Highly precise, well within interlaboratory limits[3].
LOD / LOQ	S/N > 3 (LOD), > 10 (LOQ)	0.5 ng/mL / 1.5 ng/mL	Perfectly suited for trace residual analysis.

Conclusion

For the analytical validation of 2-Isocyanato-4-methoxy-1-methylbenzene, relying on legacy UV-based methods introduces unnecessary risks regarding specificity and sensitivity. By leveraging DBA derivatization coupled with LC-MS/MS, laboratories can establish a self-validating, highly robust protocol that ensures accurate quantification of this critical intermediate. The rapid kinetics of the DBA reaction combined with the resolving power of tandem mass spectrometry forms an unassailable analytical system.

References

• Discovery of a Potent, Orally Bioavailable PI4KIIIβ Inhibitor (UCB9608) Able To Significantly Prolong Allogeneic Organ Engraftment in Vivo Journal of Medicinal Chemistry - ACS Publications 1

• Validation of Transferability of DBA Derivatization and LC–MS/MS Determination Method for Isocyanates via an Interlaboratory Comparison Oxford Academic3

• Isocyanate Measurement Methods - ISO Standardization ASTM Digital Library 2

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. dl.astm.org [dl.astm.org]
• 3. academic.oup.com [academic.oup.com]

Analytical Strategies for Assessing the Purity of Synthesized 2-Isocyanato-4-methoxy-1-methylbenzene Derivatives: A Comparative Guide

The accurate purity assessment of synthesized aromatic isocyanates, specifically 2-Isocyanato-4-methoxy-1-methylbenzene and its downstream derivatives (e.g., ureas and carbamates), presents a unique analytical challenge. The highly electrophilic nature of the isocyanate moiety (-N=C=O) makes it exceptionally prone to hydrolysis in the presence of trace moisture, leading to the formation of unstable carbamic acids that rapidly decarboxylate into amines. These amines subsequently react with unhydrolyzed isocyanates to form symmetric urea artifacts.

To prevent false-positive impurity profiling, researchers must select analytical modalities that either stabilize the reactive functional group prior to analysis or utilize anhydrous, standard-free quantification environments. This guide objectively compares the three primary analytical methodologies—HPLC-UV/MS (via Pre-column Derivatization) , Quantitative 1H-NMR (qNMR) , and GC-MS —providing causality-driven protocols and supporting experimental data to establish a rigorous purity assessment workflow.

Comparative Overview of Analytical Modalities

The selection of an analytical technique cannot be arbitrary; it must be dictated by the chemical reactivity and physical properties of the synthesized derivative.

HPLC-UV/MS: The Derivatization-Dependent Approach

Direct injection of underivatized 2-Isocyanato-4-methoxy-1-methylbenzene into a standard reversed-phase HPLC system utilizing aqueous mobile phases is fundamentally flawed due to rapid on-column hydrolysis. To circumvent this, pre-column derivatization using secondary amines, such as dibutylamine (DBA) or 1-(9-anthracenylmethyl)piperazine (MAP), is mandatory. These reagents react instantaneously with the isocyanate group, outcompeting moisture to form highly stable, UV-active urea derivatives[1],[2]. This approach provides exceptional resolution for structural isomers and degradation products[3].

Quantitative 1H-NMR (qNMR): The Absolute Purity Standard

Unlike chromatographic methods that require identical chemical reference standards for quantification, qNMR is a primary ratio measurement method. It provides a direct, absolute mass fraction purity assessment by comparing the integral of a distinct proton signal from the 2-Isocyanato-4-methoxy-1-methylbenzene derivative (e.g., the methoxy protons at ~3.8 ppm) against an internal standard of known purity[4]. Because the sample is dissolved in an anhydrous deuterated solvent (e.g., CDCl3), the risk of aqueous degradation is entirely eliminated.

GC-MS: Volatile Impurity Profiling

While GC-MS offers high-resolution separation and mass identification, its utility for intact isocyanate derivatives is limited by thermal degradation. High-molecular-weight ureas or carbamates synthesized from 2-Isocyanato-4-methoxy-1-methylbenzene often decompose in the heated GC inlet. Therefore, GC-MS is strictly reserved for screening volatile impurities, such as residual solvents, unreacted phosgene, or the precursor 4-methoxy-2-methylaniline.

Quantitative Performance Comparison

The following table summarizes the experimental performance metrics of each modality when applied to isocyanate derivatives:

Analytical Modality	Primary Mechanism	Specificity / Resolution	Limit of Detection (LOD)	Precision (% RSD)	Sample Prep Complexity	Primary Utility in Drug Development
HPLC-UV (DBA Derivatized)	Reversed-phase separation of stable urea derivatives	High (resolves closely related structural isomers)	0.4 – 20 nmol/mL	< 2.0%	High (requires rapid, anhydrous derivatization)	Quantifying specific organic impurities and monitoring reaction completion.
1H-qNMR	Ratio measurement of proton resonance integrals	Moderate (requires isolated, non-overlapping signals)	~1 - 5 mg/mL	< 1.0%	Low (direct dissolution with internal standard)	Absolute mass fraction purity; SI-traceable standard-free analysis.
GC-MS	Capillary column separation with electron ionization	High for volatile, low-molecular-weight components	< 0.1 µg/mL	< 5.0%	Low to Moderate	Screening for residual solvents, unreacted precursors, and volatile byproducts.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following methodologies are designed as self-validating systems. Every step includes a mechanistic justification (causality) and an internal check to verify data accuracy.

Protocol A: HPLC-UV Analysis via Dibutylamine (DBA) Derivatization

• Causality: DBA is a sterically accessible, highly nucleophilic secondary amine. When used in molar excess within an anhydrous solvent, its reaction kinetics with the 2-Isocyanato-4-methoxy-1-methylbenzene derivative vastly exceed the rate of moisture-induced hydrolysis, effectively "trapping" the analyte in its current state[2].

Step-by-Step Methodology:

• Reagent Preparation: Prepare a 0.01 M solution of dibutylamine (DBA) in anhydrous toluene. Causality: Toluene is chosen because it is aprotic and does not compete with the derivatization reaction.

• Derivatization: Accurately weigh 10 mg of the synthesized isocyanate derivative and immediately dissolve it in 10 mL of the DBA/toluene solution. Agitate for 5 minutes at room temperature.

• Solvent Exchange: Evaporate the toluene under a gentle stream of nitrogen. Reconstitute the resulting stable urea derivative in 10 mL of HPLC-grade acetonitrile.

• Chromatographic Analysis: Inject 10 µL onto a C18 reversed-phase column. Use a gradient mobile phase of Water (0.1% Formic Acid) and Acetonitrile. Monitor UV absorbance at 240 nm.

• Self-Validation Check: Run a "blank" derivatization containing only the DBA solution and a known moisture-spiked sample. The absence of the symmetric 1,3-bis(4-methoxy-2-methylphenyl)urea peak in your actual sample chromatogram validates that moisture was successfully excluded during preparation.

Protocol B: Absolute Purity Assessment via 1H-qNMR

• Causality: The fundamental principle of qNMR is that the area under an NMR resonance signal is directly proportional to the number of nuclei generating that signal. By co-weighing the sample with an internal standard (IS), the exact mass purity can be calculated without needing an identical reference standard[4].

Step-by-Step Methodology:

• Standard Selection: Select an SI-traceable internal standard, such as Dimethyl sulfone (TraceCERT®), which produces a sharp singlet at ~3.0 ppm. Causality: This chemical shift does not overlap with the methoxy (~3.8 ppm) or aromatic protons (6.8-7.2 ppm) of the 2-Isocyanato-4-methoxy-1-methylbenzene derivative.

• Sample Preparation: Using a microbalance (0.01 mg precision), accurately co-weigh ~15 mg of the synthesized derivative and ~5 mg of the internal standard into a glass vial. Dissolve completely in 0.6 mL of anhydrous CDCl3 and transfer to a 5 mm NMR tube.

• T1 Relaxation Measurement (Self-Validation Check): Perform an inversion-recovery experiment to determine the longitudinal relaxation time (T1) of the slowest-relaxing proton of interest. Set the inter-pulse delay (D1) to at least 5 × T1 (typically 30–60 seconds). Validation: This ensures >99.3% magnetization recovery between scans, preventing signal saturation and ensuring integration accuracy.

• Acquisition & Calculation: Acquire a 1D 1H-NMR spectrum using a 90° excitation pulse and 64 scans. Calculate the absolute purity ( Psample​ ) using the standard qNMR mass-ratio equation comparing the integrated areas of the sample and the IS.

Decision Workflow & Logical Relationships

The following diagram illustrates the logical decision tree for selecting the appropriate analytical modality based on the specific assessment goal, highlighting the critical failure points (e.g., direct aqueous injection) and successful validation pathways.

Workflow for the analytical purity assessment of isocyanate derivatives.

References

• Development of a novel derivatization reagent for the sampling and analysis of total isocyanate group in air. PubMed (NIH). Available at: [Link]

• Analysis of Isocyanates Liquid Chromatography - Diode Array/MSD. Environmental Protection Agency (EPA). Available at: [Link]

• Determination of complex mixtures of airborne isocyanates and amines. Part 1. Liquid chromatography with ultraviolet detection of monomeric and polymeric isocyanates as their dibutylamine derivatives. Analyst (RSC Publishing). Available at: [Link]

• Chemical purity using quantitative 1H-nuclear magnetic resonance: a hierarchical Bayesian approach for traceable calibrations. Metrologia (NIST). Available at: [Link]

Sources

• 1. Development of a novel derivatization reagent for the sampling and analysis of total isocyanate group in air and comparison of its performance with that of several established reagents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Determination of complex mixtures of airborne isocyanates and amines. Part 1. Liquid chromatography with ultraviolet detection of monomeric and polymeric isocyanates as their dibutylamine derivatives - Analyst (RSC Publishing) [pubs.rsc.org]
• 3. www3.epa.gov [www3.epa.gov]
• 4. tsapps.nist.gov [tsapps.nist.gov]

Comprehensive Comparison Guide: Performance of 2-Isocyanato-4-methoxy-1-methylbenzene Across Reaction Solvents

Executive Summary

For researchers and drug development professionals, 2-Isocyanato-4-methoxy-1-methylbenzene (CAS: 60385-06-0) serves as a highly specialized electrophilic building block for synthesizing complex ureas, carbamates (urethanes), and heterocyclic scaffolds. However, because isocyanate reactivity is governed by a delicate balance of transition-state stabilization and nucleophile solvation, selecting the correct reaction solvent is not a trivial exercise.

This guide objectively compares the performance of 2-Isocyanato-4-methoxy-1-methylbenzene across different solvent classes. By analyzing the causality behind solvent-solute interactions, this document provides actionable, field-proven methodologies to optimize reaction kinetics, maximize yield, and suppress moisture-driven side reactions.

Mechanistic Profiling: Substituent Effects and Reactivity

To understand how solvents impact this specific molecule, we must first analyze its intrinsic electronic and steric profile. The reactivity of the isocyanate (-NCO) group in 2-Isocyanato-4-methoxy-1-methylbenzene is modulated by two key substituents on the aromatic ring:

• The Ortho-Methyl Group (Position 1): Provides moderate steric hindrance around the isocyanate group at Position 2. It also exerts a weak electron-donating inductive effect (+I), which marginally decreases the electrophilicity of the isocyanate carbon.

• The Meta-Methoxy Group (Position 4): Because it is meta to the isocyanate, the methoxy group cannot donate electron density to the reactive site via resonance (+R). Instead, its primary influence is an electron-withdrawing inductive effect (-I).

The Result: The -I effect of the methoxy group partially counteracts the deactivating nature of the ortho-methyl group. However, the steric bulk means that nucleophilic attack (e.g., by alcohols or amines) requires a highly organized transition state. Consequently, the reaction is acutely sensitive to the 1[1].

Diagram 1: Mechanistic pathway showing competing solvent effects on the transition state and nucleophile.

Solvent Performance Comparison

A common misconception in synthetic chemistry is that increasing solvent polarity universally accelerates isocyanate reactions. While highly polar solvents (like DMSO) do stabilize the polarized transition state, moderate polar aprotic solvents (like THF or Ethyl Acetate) act as strong hydrogen-bond acceptors. They solvate the nucleophile (e.g., the alcohol's proton), effectively reducing its nucleophilicity and slowing down the reaction compared to non-polar solvents like Toluene [2].

Quantitative Performance Data

The table below summarizes the expected performance of 2-Isocyanato-4-methoxy-1-methylbenzene coupling reactions across various solvent environments, based on established2 [3].

Solvent System	Dielectric Constant (ε)	Relative Reaction Kinetics	Solvation Effect on Nucleophile	Propensity for Urea Side-Product	Recommended Use Case
Toluene (Non-Polar)	2.4	Moderate-Fast	Low (Nucleophile remains highly reactive)	Very Low (Hydrophobic)	Moisture-sensitive couplings; standard urethane synthesis.
Dichloromethane (Weakly Polar)	8.9	Moderate	Low	Low	Low-temperature reactions; amine couplings.
THF (Polar Aprotic, H-Bond Acceptor)	7.6	Slow-Moderate	High (H-bonds with alcohol/amine)	Moderate	Reactions requiring high solubility for complex APIs.
DMF / DMSO (Highly Polar Aprotic)	37.0 / 46.7	Very Fast	Acts as a weak base/catalyst	High (Highly hygroscopic)	Sluggish or sterically hindered nucleophiles.

Experimental Protocols: Self-Validating Workflows

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. They incorporate in-process controls (IPC) to verify reaction completion and mitigate the most common failure mode: the reaction of the isocyanate with trace water to form an insoluble symmetrical urea[4].

Protocol A: Kinetic Control Synthesis in Toluene (Preferred for Alcohols)

Causality: Toluene does not hydrogen-bond with the alcohol, leaving the nucleophile fully active. Its hydrophobicity also naturally repels atmospheric moisture, protecting the isocyanate.

Step-by-Step Methodology:

• Preparation: Flame-dry a 50 mL round-bottom flask under vacuum and purge with Argon.

• Reagent Loading: Add the target alcohol (1.0 equiv, strictly anhydrous) and dissolve in anhydrous Toluene (0.2 M concentration).

• Isocyanate Addition: Add 2-Isocyanato-4-methoxy-1-methylbenzene (1.05 equiv) dropwise at 0 °C to control the initial exotherm.

• Catalysis (Optional): For sterically hindered alcohols, add 0.01 equiv of Dibutyltin dilaurate (DBTDL).

• Reaction Execution: Heat the mixture to 60 °C.

• In-Process Control (FT-IR): Take an aliquot every 2 hours. Monitor the disappearance of the strong, asymmetric -NCO stretching band at ~2270 cm⁻¹ . The reaction is complete when this peak is indistinguishable from the baseline.

• Workup: Concentrate under reduced pressure. Purify via flash chromatography (Hexanes/EtOAc) to isolate the pure carbamate.

Protocol B: Thermodynamic/Catalyzed Synthesis in DMF (Preferred for Amines)

Causality: Amines are stronger nucleophiles than alcohols, but if the amine is poorly soluble or sterically hindered, DMF provides necessary solubility and transition-state stabilization.

Step-by-Step Methodology:

• Preparation: Ensure DMF is freshly distilled over CaH₂ or sourced from a sealed AcroSeal™ bottle to prevent urea formation.

• Reagent Loading: Dissolve the amine (1.0 equiv) in anhydrous DMF (0.3 M) under Nitrogen at room temperature.

• Isocyanate Addition: Slowly add 2-Isocyanato-4-methoxy-1-methylbenzene (1.0 equiv) as a solution in DMF.

• Reaction Execution: Stir at room temperature for 1–3 hours. The reaction is typically rapid due to the high dielectric constant of DMF.

• In-Process Control (LC-MS): Monitor the consumption of the starting amine and the appearance of the urea product mass [M+H]⁺.

• Workup: Quench by pouring the mixture into ice-cold water (10x volume). The highly hydrophobic product will typically precipitate. Filter, wash with cold water, and dry under high vacuum.

Diagram 2: Decision tree for solvent selection and experimental workflow.

Conclusion

When utilizing 2-Isocyanato-4-methoxy-1-methylbenzene, the choice of solvent dictates the mechanistic pathway. While highly polar solvents like DMF offer rapid kinetics via transition-state stabilization, they carry a high risk of moisture contamination. Conversely, non-polar solvents like Toluene, despite their lower dielectric constants, often provide superior reaction rates for alcoholysis by preventing the hydrogen-bond sequestration of the nucleophile. Researchers must align their solvent choice with the specific nucleophilicity and solubility requirements of their target substrate.

References

• Solvent Effects in Polyurethane Cure: A Model Study Macromolecules - ACS Publications[Link]

• Effect of Substituents and Solvents on Phenol-Isocyanate Urethane Reaction Scientific.net / Advanced Materials Research[Link]

• The Alcoholysis Reaction of Isocyanates Giving Urethanes: Evidence for a Multimolecular Mechanism KU Leuven / Journal of Organic Chemistry [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Effect of Substituents and Solvents on Phenol-Isocyanate Urethane Reaction | Scientific.Net [scientific.net]

establishing analytical standards for novel 2-Isocyanato-4-methoxy-1-methylbenzene compounds

Establishing robust analytical standards for novel, highly reactive compounds is one of the most rigorous challenges in analytical chemistry. As a Senior Application Scientist, I frequently encounter the pitfalls associated with aromatic isocyanates such as 2-Isocyanato-4-methoxy-1-methylbenzene (also known as 4-methoxy-2-methylphenyl isocyanate, CAS 60385-06-0).

Due to the highly electrophilic nature of the cumulative double bonds in the isocyanate (-N=C=O) group, direct analysis is fraught with artifacts. This guide provides a definitive, objective comparison of analytical modalities for this compound and establishes a self-validating, field-proven protocol for its precise quantification.

The Mechanistic Challenge: Why Direct Analysis Fails

The fundamental barrier to analyzing 2-Isocyanato-4-methoxy-1-methylbenzene is its thermodynamic instability in the presence of protic solvents or ambient moisture. In standard reversed-phase LC-MS conditions (which rely on aqueous mobile phases), the isocyanate group undergoes rapid hydrolysis to form 4-methoxy-2-methylaniline. This resulting amine immediately reacts with any remaining unhydrolyzed isocyanate, precipitating out as a highly insoluble symmetric urea dimer.

Consequently, attempting direct LC-MS yields chaotic, unquantifiable data. Similarly, direct GC-MS suffers from severe thermal degradation of the isocyanate within the injection port unless specialized cold on-column techniques are employed—and even then, reproducibility remains poor[1]. Therefore, pre-column chemical derivatization is not optional; it is a fundamental requirement to lock the molecule into a stable, chromatographable state.

Fig 1: Competing pathways of 2-Isocyanato-4-methoxy-1-methylbenzene: Hydrolysis vs. DBA Derivatization.

Comparative Analysis of Analytical Modalities

To objectively evaluate the best approach for establishing analytical standards, we must compare the performance metrics of available methodologies. Dibutylamine (DBA) derivatization followed by LC-MS/MS emerges as the definitive gold standard due to its rapid reaction kinetics and the high stability of the resulting urea derivative[1][2].

Analytical Modality	Mechanism / Principle	Sensitivity (LOD)	Precision (RSD)	Key Limitations	Verdict
Direct GC-MS	Volatilization and EI/PCI ionization	~50 ng/mL	>15%	Thermal degradation; requires cold on-column injection[1].	Not Recommended
Direct LC-MS	Reversed-phase separation	N/A	N/A	Rapid hydrolysis in aqueous mobile phases forms amines/ureas.	Unviable
Derivatization LC-MS/MS (DBA)	Pre-column derivatization with DBA forming stable urea	<5 ng/mL	<9%	Requires sample prep time and internal standards[2].	Gold Standard
Derivatization HPLC-UV/FL (MAP)	Pre-column derivatization with MAP reagent	~10-20 ng/sample	<12%	Lower sensitivity than MS/MS; potential co-elution issues[3].	Acceptable Alternative

Self-Validating Experimental Protocol: DBA Derivatization & LC-MS/MS

A truly robust protocol must not only provide steps but also explain the causality behind them, ensuring the system validates its own integrity.

Step 1: Anhydrous Standard Preparation

• Action: Dissolve 2-Isocyanato-4-methoxy-1-methylbenzene in strictly anhydrous dichloromethane (DCM).

• Causality: Even trace moisture in the solvent will initiate hydrolysis. DCM is chosen over protic solvents (which would immediately react) because it provides excellent solubility for aromatic isocyanates while maintaining an inert environment.

Step 2: Nucleophilic Derivatization

• Action: Add a 100-fold molar excess of 0.01 M Dibutylamine (DBA) in dry toluene. Incubate at 60°C for 2 hours.

• Causality: DBA acts as a strong, unhindered nucleophile, attacking the electrophilic carbon of the isocyanate group. The massive molar excess drives the reaction to absolute completion, preventing any free isocyanate from remaining. The 60°C incubation overcomes the steric hindrance introduced by the ortho-methyl group on the aromatic ring[1].

Step 3: Solvent Exchange

• Action: Evaporate the DCM/toluene mixture under a gentle stream of high-purity nitrogen. Reconstitute the residue in LC-MS grade acetonitrile.

• Causality: Toluene and DCM are incompatible with standard reversed-phase LC-MS/MS and cause severe ionization suppression. Exchanging the matrix to acetonitrile ensures compatibility with the mobile phase and enhances ESI+ droplet desolvation[2].

Step 4: LC-MS/MS Acquisition

• Action: Inject onto an Acquity HSS T3 (or equivalent C18) column. Use a gradient of 0.1% formic acid in water (Mobile Phase A) and 0.1% formic acid in methanol/acetonitrile (Mobile Phase B).

• Causality: The stable DBA-urea derivative is highly hydrophobic and retains well on a C18 column. The formic acid promotes protonation [M+H]+, maximizing sensitivity in positive electrospray ionization (ESI+).

Step 5: The Self-Validation Check (Critical Quality Control)

• Action: Concurrently monitor the Multiple Reaction Monitoring (MRM) transition for 4-methoxy-2-methylaniline (the hydrolysis product).

• Causality: This is the internal fail-safe. If the amine peak is detected above the baseline noise, it definitively proves that water compromised the standard before or during derivatization. A valid analytical standard must show zero detectable amine artifact.

Fig 2: Step-by-step LC-MS/MS analytical workflow for DBA-derivatized aromatic isocyanates.

References

• PubChemLite - 4-methoxy-2-methylphenyl isocyanate (C9H9NO2). Université du Luxembourg. 4

• SIST ISO 17735:2019 - Airborne Isocyanates Analysis with MAP Reagent. iTeh Standards. 3

• 4-Methoxy-2-methylphenyl isocyanate | 60385-06-0. Sigma-Aldrich.

• Analysis of Isocyanates Using the ASSET™ EZ4-NCO Dry Sampler. The Analytical Scientist.2

• Determination of complex mixtures of airborne isocyanates and amines Part 5. Department of Science Service (DSS). 1

• Quantification of isocyanates and amines in polyurethane foams and coated products by liquid chromatography–tandem mass spectrometry. National Institutes of Health (NIH).

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-Isocyanato-4-methoxy-1-methylbenzene

Introduction: Beyond the Reaction

In the pursuit of novel therapeutics and chemical entities, the lifecycle of a reagent extends far beyond its use in a reaction vessel. The proper management and disposal of reactive chemicals are paramount to ensuring laboratory safety and environmental stewardship. This guide provides a detailed, procedural framework for the safe disposal of 2-Isocyanato-4-methoxy-1-methylbenzene (CAS No. 60385-06-0).

The core challenge with this compound, as with all isocyanates, lies in the highly reactive nature of the isocyanate functional group (-N=C=O). This group readily reacts with nucleophiles, most notably water, in a vigorous and exothermic manner.[1] A critical and potentially hazardous consequence of this reaction is the generation of carbon dioxide (CO₂) gas, which can rapidly pressurize and rupture a sealed waste container.[2] Therefore, the fundamental principle of isocyanate disposal is not mere containment but controlled chemical deactivation .

This document outlines the necessary personal protective equipment (PPE), deactivation solution formulations, and step-by-step protocols for handling both routine waste and unexpected spills, ensuring that laboratory professionals can manage this reagent's lifecycle with confidence and safety.

Hazard Profile and Core Deactivation Principles

2-Isocyanato-4-methoxy-1-methylbenzene is classified as a hazardous chemical.[3] Understanding its specific threats is essential to appreciating the logic behind the disposal protocols.

• Health Hazards: Isocyanates are potent respiratory sensitizers. Inhalation may cause irritation to the respiratory tract, allergy or asthma-like symptoms, and breathing difficulties.[4][5] The compound is also harmful if it comes into contact with skin or is swallowed and causes serious eye irritation.[6]

• Reactivity Hazards: The primary reactivity hazard stems from its interaction with water, alcohols, amines, and strong acids or bases.[3][7][8] The reaction with water forms an unstable carbamic acid, which decomposes into an amine and CO₂ gas. The newly formed amine can then react with another isocyanate molecule to form a stable urea derivative. This multi-step reaction is the basis for its deactivation.

The goal of our disposal procedure is to intentionally and safely drive this reaction to completion, converting the hazardous isocyanate into a more benign and stable urea compound before final disposal.

Essential Personal Protective Equipment (PPE)

Before handling the isocyanate or its waste, a thorough assessment of PPE is mandatory. The following ensemble provides a robust barrier against exposure.

• Eye and Face Protection: Wear safety glasses with side shields or, preferably, chemical safety goggles.[3] A face shield should be used in situations with a higher risk of splashing.

• Skin Protection: Wear nitrile or butyl rubber gloves. Standard laboratory coats are required, and for larger quantities or spill cleanup, chemically resistant aprons or disposable coveralls are recommended.[3]

• Respiratory Protection: All handling and deactivation procedures must be conducted within a certified chemical fume hood to control vapor exposure.[9] If exposure limits are at risk of being exceeded, a NIOSH/MSHA-approved respirator with an organic vapor cartridge is necessary.

Step-by-Step Laboratory Disposal Protocol

This protocol is designed for small quantities of residual 2-Isocyanato-4-methoxy-1-methylbenzene typically generated in a research setting.

Step 1: Prepare the Decontamination Solution The deactivation process relies on a basic aqueous solution to facilitate the hydrolysis of the isocyanate group. Two standard formulations are recommended.[2][10] Prepare the chosen solution before starting the deactivation.

Decontamination Solution	Formulation	Key Considerations
Formula 1 (Carbonate-Based)	• Sodium Carbonate: 5-10% (w/v) • Liquid Detergent: 0.2-2% (v/v) • Water: to make 100%	This is the preferred solution for general use as it is effective and avoids the vapor hazards associated with ammonia.
Formula 2 (Ammonia-Based)	• Concentrated Ammonia Solution (28-30%): 3-8% (v/v) • Liquid Detergent: 0.2-2% (v/v) • Water: to make 100%	Highly effective due to the rapid reaction of ammonia with isocyanates. Requires excellent ventilation (i.e., a high-performance fume hood) to manage potent ammonia vapors.[2][10]

Step 2: Select the Deactivation Vessel Choose a container, such as a beaker or an open-top drum, with a volume at least ten times that of the isocyanate waste to be treated. This large headspace accommodates the deactivation solution and any potential foaming. Crucially, this container must not be sealed .[2]

Step 3: Conduct the Deactivation

• Place the deactivation vessel containing the chosen decontamination solution inside a chemical fume hood.

• While stirring the decontamination solution, slowly and in small increments , add the waste 2-Isocyanato-4-methoxy-1-methylbenzene. Adding the isocyanate to the solution, rather than vice versa, ensures the isocyanate is always the limiting reagent, helping to control the rate of the exothermic reaction.

• Observe for signs of reaction, such as gas evolution (bubbling) or heat generation. If the reaction becomes too vigorous, pause the addition until it subsides.

• Once all the isocyanate waste has been added, continue stirring the mixture for at least one hour to ensure the reaction is complete.

• Loosely cover the container (e.g., with a watch glass or vented cap) and let it stand in the fume hood for at least 24-48 hours to ensure all CO₂ has dissipated and the reaction is fully complete.[11]

Step 4: Final Waste Disposal The resulting neutralized mixture, while significantly less hazardous, must still be disposed of as chemical waste.

• Transfer the deactivated solution into a properly labeled hazardous waste container.

• Follow all federal, state, and local regulations for hazardous waste disposal.[2][11] This typically involves arranging for pickup by a licensed hazardous waste contractor.

Emergency Spill Management

In the event of a spill, a swift and systematic response is critical to prevent exposure and environmental contamination.

• Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill area and ensure the area is well-ventilated.[2]

• Don PPE: Before re-entering the area, don the full PPE ensemble described in Section 3.

• Contain the Spill: For liquid spills, create a dike around the spill using an inert absorbent material like sawdust, vermiculite, sand, or clay.[2][10] Avoid using materials like cement powder.

• Absorb and Neutralize:

  • Cover the spill completely with the dry absorbent material.[2]

  • Slowly pour or spray one of the decontamination solutions (from the table above) onto the absorbed material.[9][10] Allow it to react for at least 10-15 minutes.

• Collect Waste:

  • Using non-sparking tools, carefully shovel the neutralized absorbent material into a designated open-top, unsealed container .[2] Fill the container only about halfway to allow for expansion.[10]

  • Decontaminate the floor and any affected equipment by mopping or wiping with the decontamination solution, allowing it to sit for at least 10 minutes before a final rinse.[10]

• Dispose of Waste: Label the open-top container and manage it as hazardous waste according to institutional and regulatory guidelines.

Figure 1. Decision workflow for the safe disposal of 2-Isocyanato-4-methoxy-1-methylbenzene.

Conclusion

The responsible management of 2-Isocyanato-4-methoxy-1-methylbenzene does not end with its intended chemical transformation but with its safe and complete deactivation. By understanding the inherent reactivity of the isocyanate group and adhering to a systematic protocol of neutralization, researchers can mitigate the risks of pressurization, exposure, and environmental harm. Always consult your institution's specific safety guidelines and waste management procedures, and never hesitate to seek guidance from your Environmental Health & Safety (EH&S) department.

References

• SPILL & DISPOSAL PROCEDURES – ISOCYANATE (ISO or A) | FSI . Foam Supplies, Inc. Link

• Safety Data Sheet for 4-Methoxy-2-methylphenyl isocyanate . Santa Cruz Biotechnology, Inc. (August 26, 2016). Link

• Disposal of Waste MDI and Used MDI Storage Containers . American Chemistry Council. Link

• Industry Best Practices for Isocyanate Waste Management . Patsnap Eureka. (July 10, 2025). Link

• 4-METHOXY-2-METHYLPHENYL ISOCYANATE | 60385-06-0 . ChemicalBook. (June 29, 2023). Link

• 4-Methoxyphenyl isocyanate 99 5416-93-3 . Sigma-Aldrich. Link

• 4-Methoxy-2-methylphenyl isocyanate - High purity | EN . Georganics. Link

• Isocyanate DECONtamination Solution Safety Data Sheet . SKC Inc. (January 10, 2024). Link

• Isocyanates: Working Safely . California Department of Public Health (CDPH). Link

• Process for deactivating toluene diisocyanate distillation residue . Google Patents (US4091009A). Link

• 2-isocyanato-4-methoxy-1-methylbenzene (C9H9NO2) . PubChemLite. Link

• Safety Data Sheet for Benzene, 1-isocyanato-2-methoxy- . Fisher Scientific. Link

• Safety measures for working with isocyanate . Reddit r/chemistry. (February 05, 2021). Link

• Safety Data Sheet for 3M™ Factory-Match Doorskin Sealer (Black) PN 08323 Part A . 3M. (October 25, 2016). Link

• Safety Data Sheet for 4-Methoxy-2-methylphenyl isocyanate . Fisher Scientific. Link

• Safety Data Sheet for Benzene, 1-isocyanato-4-methoxy- . Fisher Scientific. (April 09, 2010). Link

• Methods of Decontamination of Toluene Di-Isocyanate (TDI) spills and leftovers . International Science Community Association. (April 2014). Link

• Procedures for Minor Spills of Isocyanates . American Chemistry Council. Link

• Isocyanates Search Results . Fisher Scientific. Link

• Safety Data Sheet for DESMOSEAL M 280 . Covestro Solution Center. (August 22, 2012). Link

• Safety Data Sheet for MONDUR 582 . Covestro Solution Center. (August 22, 2012). Link

• Safety Data Sheet for LUPRANATE®5020 ISOCYANATE . BASF CORPORATION. (September 25, 2025). Link

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Personal protective equipment for handling 2-Isocyanato-4-methoxy-1-methylbenzene

Comprehensive Safety and Operational Guide: Handling 2-Isocyanato-4-methoxy-1-methylbenzene

Executive Summary

2-Isocyanato-4-methoxy-1-methylbenzene (CAS: 1067959-38-9) is a highly reactive aromatic isocyanate utilized extensively in drug development and synthetic chemistry as a building block for urea and polyurethane derivatives. While chemically invaluable, its extreme electrophilicity presents severe occupational hazards. The primary risk is not acute toxicity, but rather irreversible respiratory sensitization and occupational asthma. This guide provides causality-driven protocols for handling, personal protective equipment (PPE), and decontamination to ensure absolute operational safety.

Part 1: Hazard Mechanism & Causality

To handle 2-Isocyanato-4-methoxy-1-methylbenzene safely, researchers must understand its biological reactivity. The isocyanate (-N=C=O) functional group is a potent electrophile that readily reacts with nucleophilic functional groups—such as primary amines, hydroxyls, and sulfhydryls—present in biological macromolecules.

Upon inhalation or dermal exposure, the isocyanate covalently binds to endogenous human proteins (e.g., albumin in the airway fluid or keratin in the skin) in a process known as haptenation[1]. This structural alteration modifies the protein's native conformation, transforming it into a recognized antigen. Antigen-presenting cells (APCs) phagocytize these hapten-protein conjugates and present them to Th2 lymphocytes, triggering a specific humoral immune response characterized by the production of IgE antibodies[1].

Subsequent exposures—even at microscopic concentrations—lead to IgE-mediated mast cell degranulation, resulting in severe, potentially fatal occupational asthma[1]. Crucially, laboratory studies demonstrate that dermal contact alone is sufficient to induce systemic respiratory sensitization [2]. Therefore, minimizing skin contact is just as critical as preventing inhalation.

Caption: Pathophysiological mechanism of isocyanate-induced occupational asthma via protein haptenation.

Part 2: Quantitative PPE Specifications

Because dermal absorption bypasses respiratory defenses to trigger systemic sensitization[2], barrier integrity is non-negotiable. The following table outlines the mandatory PPE specifications for handling this compound.

PPE Category	Specification / Material	Breakthrough Time	Scientific Justification
Respiratory	Supplied-Air Respirator (SAR) or Full-Face APR with OV/P100 cartridges	N/A (Change cartridges per shift)	Isocyanates possess poor olfactory warning properties. SAR is the gold standard; APR is acceptable only in verified, highly ventilated hoods.
Gloves (Primary)	Butyl Rubber or Nitrile (Thickness: >0.4 mm)	> 480 minutes	Prevents dermal absorption of the hydrophobic aromatic ring and subsequent keratin haptenation.
Gloves (Inner)	Standard Nitrile (Thickness: 0.1 mm)	> 30 minutes	Provides secondary protection during doffing or in the event of primary glove micro-tears.
Eye/Face	Chemical splash goggles + Face shield	N/A	Protects highly vascularized ocular mucous membranes from reactive vapors and liquid splashes.
Body	Tychem® QC or equivalent chemical-resistant suit	> 480 minutes	Standard woven lab coats are insufficient. Impermeable suits prevent aerosolized isocyanate from penetrating to the skin.

Part 3: Step-by-Step Operational Workflow

Trustworthiness in chemical handling relies on self-validating systems. The following protocol integrates operational steps with real-time chemical verification.

1. Environmental Preparation:

• Conduct all operations inside a certified high-velocity chemical fume hood (minimum face velocity: 100 fpm).

• Pre-position Isocyanate Surface SWYPE™ indicators inside the hood[2]. These colorimetric pads will monitor for invisible aerosol settling during your procedure.

2. Execution:

• Purge the reaction vessel with an inert gas (Argon/Nitrogen). Isocyanates react with atmospheric moisture to form unstable carbamic acids, which decompose into carbon dioxide and insoluble polyureas, potentially pressurizing and shattering closed systems.

• Transfer the chemical using a gas-tight syringe or cannula transfer. Never pour isocyanates openly.

3. Post-Operation Validation:

• Swab the exterior of the reaction vessel, syringes, and fume hood sash with a Surface SWYPE™ indicator. A color change to red-orange confirms the presence of residual isocyanate contamination[2].

• If the indicator tests positive, immediately initiate the decontamination protocol below.

Part 4: Decontamination & Disposal Protocols

The Chemistry of Decontamination

Isocyanates are highly hydrophobic and immiscible with water. Attempting to clean a spill with water alone is ineffective and leaves dangerous, unreacted residues. A specialized "neutralizing fluid" must be formulated to force the chemical reaction[3].

• The Nucleophile (Ammonia): Concentrated ammonia acts as a strong nucleophile, rapidly attacking the isocyanate carbon to form a stable, non-toxic urea derivative[3].

• The Surfactant: A non-ionic surfactant forms micelles, encapsulating the hydrophobic isocyanate and drawing it into the aqueous phase where the neutralization reaction can occur[3].

• The Solvent (Water): Acts as the bulk solvent and secondary reactant.

Standard Decontamination Fluid Formulation:

• 90% Water

• 8% Concentrated Ammonia (s.g. 0.880)[3]

• 2% Non-ionic liquid surfactant (e.g., Tergitol or Triton X-100)[3]

Spill Response & Disposal Workflow:

• Evacuate & Ventilate: Clear the area and ensure maximum fume hood exhaust.

• Containment: Surround the spill with an inert absorbent (vermiculite or dry sand). Do not use combustible materials like paper towels.

• Neutralization: Pour the decontamination fluid over the absorbent, ensuring complete saturation.

• Reaction Time: Allow the mixture to react for a minimum of 15 to 30 minutes[4].

• Collection: Shovel the neutralized slurry into a steel or high-density polyethylene (HDPE) drum.

• Crucial Safety Step (CO2 Venting): DO NOT seal the drum immediately. The neutralization reaction generates significant volumes of carbon dioxide gas. Sealing the drum will cause pressurization and catastrophic rupture. Leave the drum loosely covered in a well-ventilated area for 48 to 72 hours before final sealing and disposal[4][5].

• Verification: Swab the spill area with a SWYPE™ indicator to validate that decontamination is 100% complete[2].

Caption: Step-by-step emergency decontamination workflow for isocyanate spills.

References

• MSDS # 12 Isocyanate Activators, Hardeners, and Additives - Axalta Coating Systems - [Link]

• ERASPRAY ESM955 ISOCYANATE - Era Polymers -[Link]

• Monoclonal Antibodies Against Toluene Diisocyanate Haptenated Proteins from Vapor-Exposed Mice - PMC -[Link]

• Spill Decontamination Kit for Aromatic Isocyanates - SKC Ltd -[Link]

• Isocyanate vapor-induced antigenicity of human albumin - CDC Stacks -[Link]

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